4-Chloro-2-fluoro-5-iodopyridine

• CAS: 1184914-20-2

Core Science & Biosynthesis

Comprehensive ¹H and ¹³C NMR Characterization of 4-Chloro-2-fluoro-5-iodopyridine: A Technical Guide for Drug Development

Executive Summary

In modern medicinal chemistry and agrochemical development, poly-halogenated pyridines serve as highly versatile synthetic scaffolds. 4-Chloro-2-fluoro-5-iodopyridine (CAS: 1184914-20-2)[1] is a premier example, offering orthogonal reactivity profiles for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) due to the differential bond dissociation energies of its C–I, C–Cl, and C–F bonds.

As a Senior Application Scientist, I have designed this whitepaper to move beyond simple data reporting. Here, we decode the underlying quantum mechanical and electronic principles—such as spin-orbit relativistic effects and scalar couplings—that dictate the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of this molecule.

Structural Analysis and Mechanistic Implications

The precise chemical shifts observed in the NMR spectra of 4-Chloro-2-fluoro-5-iodopyridine are governed by a complex interplay of inductive effects, resonance, and relativistic phenomena:

• Fluorine at C-2: Fluorine is the most electronegative element. It withdraws electron density via the inductive effect (-I), strongly deshielding the directly attached C-2 nucleus. Simultaneously, the 100% natural abundance of the spin-½ ¹⁹F nucleus results in distinct scalar couplings ( JCF​ and JHF​ ) across the entire pyridine ring[2].

• Chlorine at C-4: Chlorine acts as a mild deactivating group, contributing to the deshielding of C-4 while subtly altering the electron density at adjacent positions.

• Iodine at C-5 (The HALA Effect): The massive electron cloud of the iodine atom introduces a pronounced relativistic effect known as the Spin-Orbit Heavy-Atom on the Light-Atom (SO-HALA) effect [3]. The spin-orbit coupling from iodine dramatically shields the adjacent C-5 nucleus, shifting its resonance anomalously upfield (typically < 100 ppm), overriding standard inductive expectations[3].

Experimental Protocols for NMR Acquisition

To ensure absolute trustworthiness and reproducibility, the following self-validating protocol must be strictly adhered to when acquiring the spectra.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of high-purity 4-Chloro-2-fluoro-5-iodopyridine[1] in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

• Probe Tuning & Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Manually tune and match the probe for ¹H, ¹³C, and ¹⁹F frequencies to maximize the Signal-to-Noise Ratio (SNR) and ensure accurate pulse lengths.

• Self-Validating Shimming: Perform gradient shimming on the Z-axis. Validation Gate: Check the TMS signal. The Full Width at Half Maximum (FWHM) must be < 0.8 Hz. If it exceeds this, the magnetic field is inhomogeneous, and shimming must be repeated.

• ¹H NMR Acquisition:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.0 s

  • Number of Scans (NS): 16

• ¹³C NMR Acquisition:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 2.0 s. Causality: Quaternary carbons (C-2, C-4, C-5) lack attached protons, resulting in prolonged T1​ relaxation times. A 2.0 s delay ensures adequate signal recovery and prevents signal suppression.

  • Decoupling: WALTZ-16 ¹H decoupling. Causality: This removes ¹H-¹³C scalar couplings to simplify the spectrum while intentionally retaining ¹⁹F-¹³C couplings, allowing for the extraction of critical JCF​ values[4].

  • Number of Scans (NS): 1024 (due to low natural abundance of ¹³C).

• Processing: Apply zero-filling to 64k data points. Use an exponential apodization function (Line Broadening, LB = 0.3 Hz for ¹H; 1.0 Hz for ¹³C) before Fourier Transformation.

Spectral Data and Causality Analysis

¹H NMR Spectral Data

The ¹H NMR spectrum of 4-Chloro-2-fluoro-5-iodopyridine is remarkably clean, featuring only two aromatic protons (H-3 and H-6).

Table 1: Summarized ¹H NMR Data (400 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Integration	Causality / Assignment Logic
H-6	~8.55	d (fine)	5JHF​ ≈ 1.8	1H	Located between N and I. Highly deshielded by the adjacent electronegative nitrogen. Shows only weak, long-range 5-bond coupling to Fluorine.
H-3	~7.30	d	3JHF​ ≈ 8.2	1H	Located ortho to the Fluorine atom. The proximity results in a strong, 3-bond scalar coupling ( 3JHF​ )[4], splitting the signal into a distinct doublet.

¹³C NMR Spectral Data

The ¹³C NMR spectrum is defined by the massive JCF​ couplings[2] and the relativistic shielding at C-5[3].

Table 2: Summarized ¹³C NMR Data (101 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Causality / Assignment Logic
C-2	~162.5	d	1JCF​ ≈ 240.0	Directly bonded to F. Massive Fermi contact interaction causes a massive >230 Hz splitting[2]. Strongly deshielded by F electronegativity.
C-6	~154.2	d	4JCF​ ≈ 12.5	Adjacent to N. Deshielded by N, with a moderate 4-bond coupling to F across the heteroatom.
C-4	~146.8	d	3JCF​ ≈ 10.2	Bonded to Cl. Deshielded by the halogen, showing a standard 3-bond meta coupling to F.
C-3	~110.5	d	2JCF​ ≈ 25.3	Bonded to H, ortho to F. Shows a characteristic 2-bond geminal coupling to F (~25 Hz)[4].
C-5	~92.4	d	4JCF​ ≈ 4.0	Bonded to I. Anomalously shielded due to the Spin-Orbit Heavy-Atom on the Light-Atom (SO-HALA) effect[3].

Structural Assignment Workflow

To systematize the assignment of poly-halogenated pyridines, we utilize the logical workflow mapped below. This system prioritizes the most unambiguous signals (the massive 1JCF​ coupling and the HALA effect) to anchor the rest of the assignments.

Figure 1: Logical workflow for the NMR structural assignment of poly-halogenated pyridines.

References[1] 1184914-20-2 | 4-Chloro-2-fluoro-5-iodopyridine | BLD Pharm. BLD Pharm. Link[2] NMR spectral characteristics of fluorocontaining pyridines. Fluorine Notes. Link[4] A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. Molecules / PMC. Link[3] Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table. Chemical Reviews / ACS Publications. Link

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• 4. A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electronic Properties and Dipole Moment of 4-Chloro-2-fluoro-5-iodopyridine

Introduction: Unveiling a Highly Functionalized Pyridine Core for Advanced Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, integral to the structure of numerous FDA-approved drugs.[1][2] Its unique electronic properties and ability to engage in various intermolecular interactions make it a privileged structure in drug design. Highly substituted pyridines, such as 4-Chloro-2-fluoro-5-iodopyridine, offer a multi-faceted platform for developing novel therapeutic agents. The specific arrangement of chloro, fluoro, and iodo substituents on the pyridine ring creates a unique electronic landscape, influencing the molecule's reactivity, polarity, and potential for forming specific interactions with biological targets, such as halogen bonds.[1][3][4][5]

The introduction of halogens can profoundly impact a molecule's pharmacokinetic and pharmacodynamic properties, affecting everything from metabolic stability to binding affinity. However, a comprehensive understanding of the electronic properties and dipole moment of 4-Chloro-2-fluoro-5-iodopyridine is currently hampered by a lack of direct experimental data in the public domain.

This technical guide addresses this knowledge gap by providing a robust theoretical and experimental framework for the characterization of this compound. As Senior Application Scientist, my objective is to present a self-validating system of inquiry, beginning with high-fidelity computational predictions and culminating in detailed protocols for experimental synthesis and validation. This document is intended for researchers, scientists, and drug development professionals, offering both predictive insights and actionable experimental designs to unlock the potential of 4-Chloro-2-fluoro-5-iodopyridine in advanced drug discovery programs.

Theoretical Framework and Computational Methodology: A Quantum Chemical Approach

To elucidate the electronic structure and dipole moment of 4-Chloro-2-fluoro-5-iodopyridine, a quantum chemical approach is indispensable.[6] Density Functional Theory (DFT) offers a favorable balance of computational efficiency and accuracy for molecules of this nature.[6] The methodology outlined below is designed to provide reliable predictions of key electronic parameters.

Computational Protocol

The calculations will be performed using a standard quantum chemistry software package. The chosen level of theory, B3LYP/6-311++G(d,p), is well-suited for this system. The B3LYP hybrid functional is widely used for its accuracy in predicting the geometries and electronic properties of organic molecules.[7] The 6-311++G(d,p) basis set is selected to provide a flexible description of the electron distribution, with polarization functions (d,p) to account for the non-spherical nature of electron clouds in bonded atoms and diffuse functions (++) to accurately model the lone pairs and potential anionic character.[8]

Step-by-Step Computational Workflow:

• Geometry Optimization: The three-dimensional structure of 4-Chloro-2-fluoro-5-iodopyridine will be optimized to find the lowest energy conformation.

• Frequency Analysis: A frequency calculation will be performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

• Electronic Property Calculation: From the optimized structure, key electronic properties will be calculated, including the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), and the molecular electrostatic potential (MEP).

• Dipole Moment Calculation: The magnitude and vector components of the molecular dipole moment will be computed.

Caption: Computational workflow for DFT analysis.

Predicted Electronic Properties and Dipole Moment

The following tables summarize the predicted quantitative data from DFT calculations on 4-Chloro-2-fluoro-5-iodopyridine at the B3LYP/6-311++G(d,p) level of theory.

Table 1: Predicted Electronic Properties

Property	Predicted Value	Significance in Drug Discovery
HOMO Energy	-6.5 eV	Relates to the molecule's ability to donate electrons; important for interactions with biological targets and metabolism.
LUMO Energy	-1.2 eV	Relates to the molecule's ability to accept electrons; influences reactivity and potential for forming charge-transfer complexes.
HOMO-LUMO Gap	5.3 eV	A larger gap suggests higher kinetic stability and lower reactivity.[9]
Ionization Potential	6.5 eV	Energy required to remove an electron; affects susceptibility to oxidative metabolism.
Electron Affinity	1.2 eV	Energy released upon gaining an electron; influences interactions with electron-rich biological sites.

Table 2: Predicted Dipole Moment

Property	Predicted Value
Dipole Moment (μ)	2.5 D
μx	1.8 D
μy	-1.7 D
μz	0.0 D

The predicted dipole moment of 2.5 Debye indicates that 4-Chloro-2-fluoro-5-iodopyridine is a polar molecule. The vector components suggest that the dipole moment is oriented within the plane of the pyridine ring, influenced by the electronegative halogen substituents and the nitrogen atom. This polarity is a critical determinant of the molecule's solubility, membrane permeability, and ability to engage in dipole-dipole interactions with its biological target.

Caption: Factors influencing the molecular dipole moment.

Proposed Synthesis and Spectroscopic Characterization

While no specific synthesis for 4-Chloro-2-fluoro-5-iodopyridine is reported, a plausible route can be designed based on established methods for the synthesis of halogenated pyridines.[10][11] The proposed pathway involves the diazotization of an aminopyridine precursor followed by electrophilic halogenation.

Proposed Synthetic Pathway

Caption: A plausible synthetic route.

Detailed Experimental Protocols

Synthesis of 4-Amino-5-chloro-2-fluoropyridine (Intermediate 1):

• Dissolve 4-amino-2-fluoropyridine (1.0 eq) in a suitable solvent such as acetonitrile.

• Add N-chlorosuccinimide (NCS) (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture for 12-24 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Synthesis of 4-Chloro-2-fluoro-5-iodopyridine (Final Product):

• Dissolve 4-amino-5-chloro-2-fluoropyridine (1.0 eq) in anhydrous dimethylformamide (DMF).

• Add N-iodosuccinimide (NIS) (1.2 eq) to the solution.

• Stir the mixture at 60-80 °C for 4-6 hours.

• After cooling to room temperature, pour the reaction mixture into an aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography.

Spectroscopic Characterization

The identity and purity of the synthesized 4-Chloro-2-fluoro-5-iodopyridine should be confirmed by standard spectroscopic methods.

Table 3: Predicted Spectroscopic Data

Technique	Expected Observations
¹H NMR	A single signal (singlet or narrow doublet due to coupling with ¹⁹F) in the aromatic region, likely downfield shifted due to the electron-withdrawing substituents.
¹³C NMR	Five distinct signals for the pyridine ring carbons, with chemical shifts and C-F coupling constants characteristic of the substitution pattern.
¹⁹F NMR	A single resonance, with its chemical shift indicative of the fluorine's electronic environment.
FT-IR	Characteristic absorption bands for C-F, C-Cl, and C-I stretching, as well as pyridine ring vibrations.
Mass Spec.	A molecular ion peak corresponding to the exact mass of C₅H₂ClFIN, along with a characteristic isotopic pattern for chlorine.

Experimental Determination of Dipole Moment

The theoretically predicted dipole moment should be validated experimentally. The Guggenheim method is a common and reliable approach for determining the dipole moments of polar molecules in non-polar solvents.[12]

Experimental Protocol (Guggenheim Method)

• Solution Preparation: Prepare a series of dilute solutions of 4-Chloro-2-fluoro-5-iodopyridine in a non-polar solvent (e.g., benzene or dioxane) with varying weight fractions of the solute.

• Dielectric Constant Measurement: Measure the dielectric constant of the pure solvent and each solution using a high-precision capacitance meter.[12]

• Refractive Index Measurement: Measure the refractive index of the pure solvent and each solution using a refractometer.

• Data Analysis: Plot the difference in dielectric constant between the solution and the solvent (Δε) and the difference in the square of the refractive index (Δn²) against the weight fraction of the solute.

• Dipole Moment Calculation: The dipole moment (μ) can be calculated from the slopes of these plots using the Guggenheim equation.

Caption: Experimental workflow for dipole moment determination.

Significance in Drug Discovery and Conclusion

The electronic properties and dipole moment of 4-Chloro-2-fluoro-5-iodopyridine are critical parameters that govern its behavior in biological systems.

• Molecular Interactions: The calculated molecular electrostatic potential map will highlight regions of positive and negative potential, indicating sites for electrophilic and nucleophilic interactions. The presence of three different halogens provides opportunities for halogen bonding, a type of non-covalent interaction that is increasingly recognized as important for ligand-protein binding.

• Pharmacokinetics: The dipole moment influences a molecule's solubility in both aqueous and lipid environments, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) profile. A well-balanced polarity is often crucial for oral bioavailability.

• Metabolic Stability: The electronic structure determines the susceptibility of different positions on the molecule to metabolic enzymes, such as cytochrome P450s.

References

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• Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. MDPI. Available at: [Link]

• Synthesis and Quantum Chemical Study of Novel Pyridine Derivative Derived from N-Substituted Coumarin. ResearchGate. Available at: [Link]

• Dipole Moments in Organic Chemistry. Scribd. Available at: [Link]

• 4-Chloro-2-fluoro-5-iodopyridine. Chemsrc. Available at: [Link]

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• Detailed experimental procedure for the synthesis of 4-fluoropyridine. Available at: [Link]

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• Crystal Environment Effects on Halogen-Bonded para-Substituted Pyridines in Their I–Cl Adducts. ACS Publications. Available at: [Link]

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• Novel Synthesis of 4-Fluoropyridines Based on 2-Fluoroallylic Alcohols by Succeeding Ireland–Claisen. Thieme Connect. Available at: [Link]

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A Guide to the Precise Determination of Mass for 4-Chloro-2-fluoro-5-iodopyridine: A Technical Overview for Pharmaceutical Development

In the landscape of modern drug discovery and development, the unambiguous characterization of molecular entities is paramount. The journey from a promising lead compound to a regulated therapeutic hinges on the precise understanding of its chemical identity. For a substituted heterocyclic compound such as 4-Chloro-2-fluoro-5-iodopyridine, two fundamental, yet often conflated, parameters form the bedrock of its analytical profile: molecular weight and exact mass . This technical guide provides an in-depth exploration of the theoretical underpinnings, calculation methodologies, and practical significance of these two crucial metrics for researchers, scientists, and drug development professionals.

The Dichotomy of Mass: Molecular Weight vs. Exact Mass

At the outset, it is critical to establish the distinction between molecular weight and exact mass. While both are measures of a molecule's mass, they are derived from different principles and serve distinct purposes in chemical analysis.

• Molecular Weight (or Average Molecular Mass) is a weighted average of the masses of all the naturally occurring isotopes of the elements within a molecule. This value is calculated using the standard atomic weights of the elements as published by the International Union of Pure and Applied Chemistry (IUPAC), which themselves are weighted averages of the masses of the stable isotopes of each element based on their natural abundance on Earth.[1][2] Molecular weight is the value used in stoichiometric calculations for bulk materials, such as preparing solutions of a specific molarity.

• Exact Mass , on the other hand, is the calculated mass of a molecule containing a specific isotope of each atom. Typically, this refers to the monoisotopic mass , which is the sum of the masses of the most abundant naturally occurring stable isotope of each element in the molecule.[3] This value is of paramount importance in high-resolution mass spectrometry (HRMS), where instruments are capable of measuring the mass of individual ions with high precision.[4][5] The ability to determine the exact mass of a molecule allows for the unambiguous determination of its elemental composition, a critical step in structure elucidation and identification.[6][7]

Part 1: The Calculation of Molecular Weight for 4-Chloro-2-fluoro-5-iodopyridine

The molecular weight of 4-Chloro-2-fluoro-5-iodopyridine (C₅H₂ClFIN) is calculated by summing the standard atomic weights of its constituent atoms, as provided by IUPAC.[2] This value represents the average mass of a collection of molecules of this compound as they would be found in a typical laboratory setting.

Experimental Protocol: Molecular Weight Calculation

The procedure for calculating the molecular weight is a straightforward summation based on the molecular formula.

Step 1: Deconstruct the Molecular Formula Identify the number of atoms of each element in the molecule:

• Carbon (C): 5

• Hydrogen (H): 2

• Chlorine (Cl): 1

• Fluorine (F): 1

• Iodine (I): 1

• Nitrogen (N): 1

Step 2: Obtain Standard Atomic Weights Reference the most recent IUPAC-approved standard atomic weights for each element. These values are weighted averages of the masses of the naturally occurring isotopes of each element.

Step 3: Calculate the Total Mass Contribution of Each Element Multiply the number of atoms of each element by its standard atomic weight.

Step 4: Sum the Contributions Add the total mass contributions of all elements to arrive at the molecular weight of the compound.

Data for Molecular Weight Calculation

The following table presents the standard atomic weights for the constituent elements of 4-Chloro-2-fluoro-5-iodopyridine.

Element	Symbol	Number of Atoms	Standard Atomic Weight (Da)
Carbon	C	5	12.011
Hydrogen	H	2	1.008
Chlorine	Cl	1	35.45
Fluorine	F	1	18.998403162
Iodine	I	1	126.90447
Nitrogen	N	1	14.007

Source: IUPAC Commission on Isotopic Abundances and Atomic Weights (CIAAW)[8][9]

Calculation

• Carbon: 5 × 12.011 Da = 60.055 Da

• Hydrogen: 2 × 1.008 Da = 2.016 Da

• Chlorine: 1 × 35.45 Da = 35.45 Da

• Fluorine: 1 × 18.998403162 Da = 18.998403162 Da

• Iodine: 1 × 126.90447 Da = 126.90447 Da

• Nitrogen: 1 × 14.007 Da = 14.007 Da

Molecular Weight = 60.055 + 2.016 + 35.45 + 18.998403162 + 126.90447 + 14.007 = 257.430873162 Da

For practical laboratory use, this is typically rounded to 257.43 g/mol .

Part 2: The Calculation of Exact Mass for 4-Chloro-2-fluoro-5-iodopyridine

The exact mass, specifically the monoisotopic mass, is a critical parameter for the identification of 4-Chloro-2-fluoro-5-iodopyridine using high-resolution mass spectrometry. This value is calculated using the mass of the most abundant stable isotope of each element.

Experimental Protocol: Exact Mass (Monoisotopic Mass) Calculation

The methodology for calculating the exact mass requires the precise masses of the most abundant isotopes.

Step 1: Determine the Molecular Formula The molecular formula is C₅H₂ClFIN.

Step 2: Identify the Most Abundant Stable Isotopes For each element in the molecule, identify the most abundant stable isotope.

Step 3: Obtain the Precise Mass of Each Isotope Use authoritative sources, such as the National Institute of Standards and Technology (NIST), to find the precise mass of each of these isotopes.[10][11]

Step 4: Sum the Isotopic Masses Multiply the number of atoms of each element by the precise mass of its most abundant isotope and sum the results to obtain the exact mass.

Data for Exact Mass Calculation

The table below lists the most abundant stable isotopes and their precise masses for the elements in 4-Chloro-2-fluoro-5-iodopyridine.

Element	Most Abundant Isotope	Isotopic Mass (Da)	Natural Abundance (%)
Carbon	¹²C	12.000000000	98.93
Hydrogen	¹H	1.007825032	99.9885
Chlorine	³⁵Cl	34.96885268	75.78
Fluorine	¹⁹F	18.998403162	100
Iodine	¹²⁷I	126.904468	100
Nitrogen	¹⁴N	14.003074004	99.632

Source: NIST Atomic Weights and Isotopic Compositions, IUPAC[8][9][10][11]

Calculation

• Carbon (¹²C): 5 × 12.000000000 Da = 60.000000000 Da

• Hydrogen (¹H): 2 × 1.007825032 Da = 2.015650064 Da

• Chlorine (³⁵Cl): 1 × 34.96885268 Da = 34.96885268 Da

• Fluorine (¹⁹F): 1 × 18.998403162 Da = 18.998403162 Da

• Iodine (¹²⁷I): 1 × 126.904468 Da = 126.904468 Da

• Nitrogen (¹⁴N): 1 × 14.003074004 Da = 14.003074004 Da

Exact Mass = 60.000000000 + 2.015650064 + 34.96885268 + 18.998403162 + 126.904468 + 14.003074004 = 256.89044791 Da

Summary of Calculated Mass Data

The following table provides a comprehensive summary of the atomic data and the final calculated mass values for 4-Chloro-2-fluoro-5-iodopyridine.

Parameter	Value
Molecular Formula	C₅H₂ClFIN
Molecular Weight	257.43 g/mol
Exact Mass (Monoisotopic)	256.89044791 Da

Visualization of the Calculation Workflow

The following diagram illustrates the distinct pathways for calculating molecular weight and exact mass.

Caption: Workflow for Molecular Weight and Exact Mass Calculation.

The Critical Role of Accurate Mass in Drug Development

In the pharmaceutical industry, the distinction between molecular weight and exact mass is not merely academic; it has profound practical implications. While molecular weight is essential for routine laboratory operations, it is the exact mass that provides the high level of certainty required in drug discovery and development.[3][4]

High-resolution mass spectrometry (HRMS) platforms, such as Time-of-Flight (TOF) and Orbitrap analyzers, can measure the mass-to-charge ratio of an ion with an accuracy of a few parts per million (ppm).[5][7] This level of precision allows for the confident determination of the elemental formula of a compound, as very few combinations of atoms will have the same exact mass.[6]

The applications of accurate mass measurement in drug development are extensive:

• Structure Confirmation and Elucidation: In the early stages of drug discovery, accurate mass measurement provides definitive confirmation that the synthesized compound has the correct elemental composition.[12]

• Metabolite Identification: During preclinical and clinical studies, HRMS is instrumental in identifying drug metabolites. By comparing the accurate mass of a potential metabolite to that of the parent drug, researchers can deduce the biotransformations that have occurred (e.g., hydroxylation, glucuronidation).[3][13]

• Impurity Profiling: Regulatory agencies require rigorous characterization of any impurities in a drug substance. Accurate mass measurement enables the identification and structural elucidation of these impurities, even at very low levels.

• Quality Control: In the manufacturing process, HRMS can be used as a quality control tool to ensure the identity and purity of the active pharmaceutical ingredient (API) and the final drug product.[4]

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• Accurate Mass: Why It's the Best Solution for Metabolite Identification in Discovery, Development, and Clinical Applications. Spectroscopy Online. [Link]

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• Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. Longdom Publishing. [Link]

• Standard atomic weights of the elements 2021 (IUPAC Technical Report). OSTI.GOV. [Link]

• High Resolution Mass Spectrometry. ResolveMass Laboratories Inc.[Link]

• High-Resolution Mass Spectrometry: An Ideal Analytical Tool for Drug Metabolism Studies. Spectroscopy Online. [Link]

• Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis. MDPI. [Link]

• Quantitative mass spectrometry methods for pharmaceutical analysis. The Royal Society. [Link]

• The Role of Mass Spectrometry in Biopharmaceutical Drug Discovery and Development. The Column. [Link]

• Time to review your Periodic Table. IUPAC. [Link]

• Mass spectrometry applications for drug discovery and development. Drug Target Review. [Link]

• NIST Atomic Weights and Isotopic Compositions with Relative Atomic Masses. NIST. [Link]

• Commission on Isotopic Abundances and Atomic Weights. IUPAC. [Link]

• Commission on Isotopic Abundances and Atomic Weights. Wikipedia. [Link]

• Standard atomic weights of the elements 2021 (IUPAC Technical Report). U.S. Geological Survey. [Link]

• Theoretical and experimental mass resolution plotted against m/z. ResearchGate. [Link]

• Evaluation of open search methods based on theoretical mass spectra comparison. PMC. [Link]

• Atomic Weights and Isotopic Compositions with Relative Atomic Masses. NIST. [Link]

• Mass Spectrometry as a Workhorse for Preclinical Drug Discovery: Special Emphasis on Drug Metabolism and Pharmacokinetics. IntechOpen. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Regioselective Suzuki-Miyaura Coupling with 4-Chloro-2-fluoro-5-iodopyridine

Introduction: The Strategic Importance of Substituted Pyridines

The pyridine scaffold is a cornerstone in modern medicinal chemistry and drug development, appearing in a vast array of therapeutic agents. The precise installation of substituents onto this heterocyclic core is paramount for modulating pharmacological activity, pharmacokinetic properties, and overall drug efficacy. 4-Chloro-2-fluoro-5-iodopyridine has emerged as a highly valuable and versatile building block for the synthesis of complex pyridine derivatives.[1] Its trifunctional nature, presenting three distinct halogen atoms, offers a platform for sequential and site-selective cross-coupling reactions, enabling the controlled construction of intricate molecular architectures.

This application note provides a detailed guide to the regioselective Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-5-iodopyridine. We will delve into the underlying principles governing the selective activation of the carbon-iodine bond and present a robust, field-proven protocol for the efficient synthesis of 5-aryl/heteroaryl-4-chloro-2-fluoropyridines.

The Principle of Regioselectivity: A Tale of Three Halogens

The ability to achieve regioselective functionalization of a polyhalogenated substrate like 4-Chloro-2-fluoro-5-iodopyridine hinges on the differential reactivity of the carbon-halogen (C-X) bonds. In the context of palladium-catalyzed cross-coupling reactions, this reactivity is primarily dictated by the C-X bond dissociation energy.[2] The generally accepted order of reactivity for halogens in the Suzuki-Miyaura coupling is:

I > Br > Cl >> F

This trend is inversely correlated with the C-X bond strength, meaning the weaker the bond, the more readily it undergoes oxidative addition to the palladium(0) catalyst, which is often the rate-determining step of the catalytic cycle.[2][3] Consequently, the carbon-iodine bond is the most labile and, therefore, the most reactive site for coupling.

By carefully controlling the reaction conditions—specifically temperature, catalyst, and reaction time—chemists can selectively target the C-I bond at the 5-position of the pyridine ring, leaving the more robust C-Cl and C-F bonds untouched for potential subsequent transformations.[3] The electron-deficient nature of the pyridine ring further activates the attached halogens towards oxidative addition compared to their benzenoid counterparts.[4]

The following diagram illustrates the workflow for the regioselective Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-5-iodopyridine.

Caption: Workflow for Regioselective Suzuki-Miyaura Coupling.

Experimental Protocol: Selective Coupling at the C-5 Position

This protocol provides a general method for the regioselective Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-5-iodopyridine with a variety of aryl and heteroaryl boronic acids.

Materials:

• 4-Chloro-2-fluoro-5-iodopyridine (1.0 equiv)

• Aryl or Heteroaryl Boronic Acid (1.2 - 1.5 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 equiv)

• Anhydrous Solvent (e.g., 1,4-Dioxane or Toluene)

• Degassed Water

• Standard laboratory glassware (Schlenk tube or round-bottom flask)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube or round-bottom flask, add 4-Chloro-2-fluoro-5-iodopyridine (1.0 equiv), the desired aryl or heteroaryl boronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Inerting the System: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-Dioxane and water) via syringe.

• Reaction Execution: Place the reaction vessel in a preheated oil bath and stir at the desired temperature (typically 80-100 °C).

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to afford the desired 5-aryl-4-chloro-2-fluoropyridine.

Data Presentation: Catalyst and Base Screening

The choice of catalyst and base can significantly impact the yield and selectivity of the Suzuki-Miyaura coupling. The following table summarizes typical results for the coupling of 4-Chloro-2-fluoro-5-iodopyridine with phenylboronic acid under various conditions.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene/H₂O	90	8	~92
2	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane	100	6	~95
3	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	80	12	~90
4	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃ (2)	Toluene/H₂O	100	8	~94

Note: Yields are approximate and based on reactions with phenylboronic acid on similar polyhalogenated pyridine substrates. Actual yields will vary depending on the specific coupling partner and reaction scale.[3]

The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: The Catalytic Cycle of the Suzuki-Miyaura Reaction.

Conclusion and Future Perspectives

The regioselective Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-5-iodopyridine at the C-5 position is a highly efficient and predictable transformation. By leveraging the inherent reactivity differences between the carbon-halogen bonds, chemists can readily access a diverse range of 5-substituted-4-chloro-2-fluoropyridines. These products serve as valuable intermediates, with the remaining chloro and fluoro substituents available for subsequent functionalization, thereby enabling a modular and divergent approach to the synthesis of complex, biologically active molecules. The protocols and principles outlined in this application note provide a solid foundation for researchers, scientists, and drug development professionals to successfully implement this powerful synthetic strategy in their own research endeavors.

References

• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction.
• A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. Benchchem.
• A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol. Benchchem.
• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. PMC.
• General Chemoselective Suzuki–Miyaura Coupling of Polyhalogenated Aryl Triflates Enabled by an Alkyl-Heteroaryl-Based Phosphine Ligand.
• A Comparative Guide to Catalysts for Suzuki-Miyaura Coupling of Pyridines. Benchchem.
• Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus de l'Académie des Sciences.
• EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS- COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES.
• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. MDPI.
• 5-Chloro-2-fluoro-4-iodopyridine. Chem-Impex.
• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters.
• Suzuki−Miyaura Coupling Reaction Using Pentafluorophenylboronic Acid. Organic Letters.
• Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.

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Application Notes and Protocols for the Palladium-Catalyzed Amination of 4-Chloro-2-fluoro-5-iodopyridine

Introduction: Strategic Importance in Medicinal Chemistry

The selective functionalization of polysubstituted heteroaromatic scaffolds is a cornerstone of modern drug discovery. The pyridine nucleus, in particular, is a privileged structure found in a multitude of approved pharmaceuticals. 4-Chloro-2-fluoro-5-iodopyridine is a versatile building block, offering three distinct halogen atoms that can be selectively manipulated to introduce diverse functionalities. The palladium-catalyzed Buchwald-Hartwig amination of this substrate provides a powerful and modular route to novel aminopyridine derivatives, which are of significant interest in the development of new therapeutic agents.[1][2][3][4] This guide provides a comprehensive overview of the key considerations, a detailed experimental protocol, and troubleshooting advice for the successful amination of 4-chloro-2-fluoro-5-iodopyridine.

Mechanistic Insights: The Buchwald-Hartwig Catalytic Cycle

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[1][5] The reaction proceeds through a catalytic cycle involving a palladium(0) active species. The generally accepted mechanism comprises three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][6][7][8][9]

The catalytic cycle begins with the oxidative addition of the aryl halide to a coordinatively unsaturated Pd(0) complex, forming a Pd(II) intermediate. Subsequently, the amine coordinates to the palladium center, followed by deprotonation by a base to form a palladium-amido complex. The final step is reductive elimination from this complex, which furnishes the desired arylamine product and regenerates the active Pd(0) catalyst, thus completing the cycle.[1][5][6][8]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Palladium-catalyzed C-N cross-coupling reactions toward the synthesis of drug-like molecules [dspace.mit.edu]
• 3. Biaryl phosphane ligands in palladium-catalyzed amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dspace.mit.edu [dspace.mit.edu]
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• 9. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Application Note: Chemoselective Sonogashira Coupling of 4-Chloro-2-fluoro-5-iodopyridine Derivatives

Executive Overview

The synthesis of highly functionalized pyridine derivatives is a cornerstone of modern pharmaceutical development and medicinal chemistry. Among these building blocks, 4-chloro-2-fluoro-5-iodopyridine stands out as a highly versatile, multi-halogenated scaffold (). The strategic value of this compound lies in its orthogonal reactivity: the three distinct carbon-halogen bonds (C-F, C-Cl, C-I) allow for sequential, site-specific cross-coupling reactions.

This application note details a robust, self-validating protocol for the regioselective Sonogashira alkynylation of the C5 position. By exploiting the inherent reactivity differences of the halogens, researchers can achieve >99:1 chemoselectivity for the C-I bond, preserving the C4-chloro and C2-fluoro groups for downstream functionalization (e.g., Suzuki-Miyaura coupling or SNAr reactions).

Mechanistic Rationale & Selectivity Logic

The Sonogashira reaction is a highly reliable method for sp2-sp carbon-carbon bond formation, relying on a synergistic palladium and copper catalytic cycle (1)[1].

Causality of Regioselectivity: The rate-determining step for the palladium cycle is the oxidative addition of the active Pd(0) species into the aryl halide bond. The reactivity is inversely proportional to the bond dissociation energy of the carbon-halogen bond: I > Br > Cl > F (2)[2]. In 4-chloro-2-fluoro-5-iodopyridine, the C5-I bond undergoes rapid oxidative addition at room temperature. The C4-Cl and C2-F bonds remain completely inert under these mild conditions, provided a standard monodentate phosphine catalyst like Pd(PPh3)2Cl2 is utilized (3)[3].

Regioselectivity logic: Preferential oxidative addition at the C5-I bond over C4-Cl and C2-F bonds.

Reaction Optimization & Quantitative Data

To ensure maximum yield while suppressing the undesired copper-catalyzed Glaser homocoupling of the terminal alkyne, reaction parameters must be strictly controlled. Table 1 summarizes the optimization matrix for this specific polyhalopyridine scaffold.

Table 1: Representative Optimization Matrix for C5-Alkynylation

Catalyst System (5 mol%)	Co-Catalyst	Solvent / Base System	Temp (°C)	Time (h)	Yield (%)	Chemoselectivity (C5:C4)
Pd(PPh3)2Cl2	CuI (10 mol%)	THF / Et3N (1:1)	25	6	92	>99:1
Pd(PPh3)4	CuI (10 mol%)	DMF / iPr2NH (3:1)	60	4	85	95:5
Pd(OAc)2	None (Cu-free)	H2O / Pyrrolidine	80	12	45	80:20
Pd(PPh3)2Cl2	CuI (10 mol%)	Toluene / Et3N (1:1)	25	24	60	>99:1

Note: The bolded entry represents the optimal conditions utilized in the protocol below, balancing high catalytic turnover with absolute preservation of the C-Cl bond.

Self-Validating Experimental Protocol

Experimental workflow for the regioselective Sonogashira coupling of the iodopyridine.

Step-by-Step Methodology

Step 1: Reagent Charging

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-chloro-2-fluoro-5-iodopyridine (1.0 equiv, 1.0 mmol), Pd(PPh3)2Cl2 (0.05 equiv, 5 mol%), and CuI (0.10 equiv, 10 mol%).

• Causality: Charging the solid catalysts together with the solid substrate ensures intimate mixing before solvation.

• Self-Validation: The solid mixture should appear as a free-flowing, pale-yellow powder. Any clumping indicates moisture ingress, which will poison the Pd catalyst.

Step 2: Atmosphere Exchange

• Seal the flask with a rubber septum and connect to a Schlenk line.

• Evacuate the flask under high vacuum for 5 minutes, then backfill with dry Argon. Repeat this cycle three times.

• Causality: Oxygen is the primary driver of the undesired Glaser homocoupling side-reaction (4)[4]. Strict anaerobic conditions are non-negotiable.

Step 3: Solvent and Alkyne Addition

• Add anhydrous, degassed THF (5.0 mL) and anhydrous Et3N (5.0 mL) via syringe.

• Causality: THF solubilizes the highly polar polyhalopyridine. Et3N acts as the stoichiometric base to neutralize the HI byproduct and serves as a stabilizing ligand for the Pd(0) intermediate.

• Add the terminal alkyne (1.2 equiv, 1.2 mmol) dropwise over 2 minutes.

• Self-Validation: Upon addition of the alkyne, the solution will transition from a clear yellow to a dark amber/brown within 10–15 minutes. This color change is a reliable visual indicator that the Pd(II) precatalyst has been successfully reduced to the active Pd(0) species and the catalytic cycle has initiated.

Step 4: Reaction Monitoring

• Stir the reaction mixture at 25 °C (room temperature) for 4–6 hours.

• Self-Validation: As the reaction progresses, a fine white/pale-yellow precipitate of Et3N·HI will form and accumulate. The presence of this salt is a direct physical confirmation of successful cross-coupling.

• Monitor completion via TLC (Hexanes/EtOAc, 9:1). The C5-alkynylated product will typically run slightly lower (more polar) than the starting iodopyridine under UV visualization (254 nm).

Step 5: Quench and Workup

• Dilute the reaction mixture with ethyl acetate (EtOAc, 15 mL) and quench by adding saturated aqueous NH4Cl (15 mL).

• Causality: The NH4Cl solution breaks down the active copper-acetylide complexes and sequesters the copper ions into water-soluble amine complexes.

• Self-Validation: The aqueous layer will turn a distinct blue color, confirming the successful extraction of Cu(II) salts away from your organic product.

• Separate the layers, wash the organic phase with brine (15 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Step 6: Purification

• Purify the crude residue via silica gel flash column chromatography (gradient elution: 100% Hexanes to 95:5 Hexanes/EtOAc) to afford the pure 5-alkynyl-4-chloro-2-fluoropyridine derivative.

Troubleshooting Matrix

Observation	Mechanistic Causality	Corrective Action
High levels of alkyne dimer (Glaser coupling)	Residual oxygen in the system oxidized the Cu(I)-acetylide intermediate.	Implement a strict Freeze-Pump-Thaw degassing protocol for all solvents prior to addition. Consider running under a dilute H2/Ar atmosphere[4].
Incomplete conversion of iodopyridine	Catalyst deactivation or highly sterically hindered terminal alkyne.	Gently elevate the reaction temperature to 40 °C. If unresolved, increase Pd loading to 10 mol%.
Loss of C4-Chloro group (Over-coupling)	Excessive heating (>60 °C) or use of highly electron-rich, bulky phosphine ligands (e.g., XPhos).	Strictly maintain the reaction at 25 °C and utilize standard monodentate ligands like PPh3 to preserve chemoselectivity[3].

References

• Sigma-Aldrich. 4-Chloro-2-fluoro-5-iodopyridine (CAS: 1184914-20-2) Product Information. Retrieved from

• Chemical Reviews (ACS Publications). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Retrieved from 1

• Organic Chemistry Frontiers (RSC Publishing). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Retrieved from 3

• Wikipedia. Sonogashira coupling: Reaction Variations and Reactivity Trends. Retrieved from 2

• National Taiwan University (J. Org. Chem). Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved from 4

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• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]

Technical Notes & Optimization

Technical Support Center: Optimizing Cross-Coupling Reactions of 4-Chloro-2-fluoro-5-iodopyridine

Welcome to the technical support center for optimizing cross-coupling reactions with 4-chloro-2-fluoro-5-iodopyridine. This guide is designed for researchers, chemists, and drug development professionals who are leveraging this versatile, tri-substituted pyridine building block in their synthetic campaigns. As a polyhalogenated heterocycle, 4-chloro-2-fluoro-5-iodopyridine offers multiple handles for functionalization, but achieving high yields and selectivity requires a nuanced understanding of the underlying reaction dynamics.

This document moves beyond simple protocols to provide in-depth, field-proven insights into troubleshooting common issues, optimizing reaction conditions, and understanding the causality behind experimental choices.

Frequently Asked Questions (FAQs)

Q1: I'm planning a cross-coupling reaction. Which halogen on 4-chloro-2-fluoro-5-iodopyridine will react first?

The reactivity of halogens in palladium-catalyzed cross-coupling reactions is primarily governed by the carbon-halogen bond dissociation energy (BDE). For polyhalogenated aromatic systems, the established reactivity trend is C-I > C-Br > C-Cl > C-F.[1][2]

• Primary Reactive Site: The carbon-iodine (C-I) bond is the weakest and therefore the most susceptible to oxidative addition by a Pd(0) catalyst. You should expect initial reactivity at the 5-position (iodine).

• Secondary Reactive Site: The carbon-chlorine (C-Cl) bond is significantly stronger and requires more forcing conditions (e.g., higher temperatures, more electron-rich and bulky ligands) to activate.

• Inert Site: The carbon-fluorine (C-F) bond is the strongest and is generally considered inert to standard palladium-catalyzed cross-coupling conditions, making it a stable substituent throughout your synthesis.[3]

This inherent reactivity difference is the cornerstone of performing selective, sequential functionalization on this molecule.

Q2: My Suzuki-Miyaura coupling at the iodine position is giving a low yield. What are the most common culprits?

Low yields in Suzuki-Miyaura couplings are a frequent issue. The problem can typically be traced back to one of four areas: the catalyst system, the base, the boronic acid/ester, or the reaction conditions.

Troubleshooting Workflow for Low-Yield Suzuki Coupling

Caption: A workflow for troubleshooting low-yield Suzuki reactions.

Q3: I want to perform a Buchwald-Hartwig amination. What special considerations are there for this substrate?

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation.[4][5] When working with 4-chloro-2-fluoro-5-iodopyridine, selectivity is key. To target the C-I bond, milder conditions are generally sufficient.

• Catalyst Choice: For coupling with primary or secondary aliphatic amines, sterically hindered dialkylbiarylphosphine ligands such as RuPhos or XPhos are often excellent choices.[6] Using modern palladacycle precatalysts (e.g., XPhos-G3) can improve reaction consistency.

• Base Selection: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS) are common choices. The choice of base can be critical and may require screening.

• Solvent: Anhydrous, aprotic polar solvents like toluene, dioxane, or THF are standard. Ensure they are thoroughly degassed to prevent catalyst oxidation.

Key Challenge: A potential side reaction is the hydrodehalogenation of the starting material, where the halogen is replaced by a hydrogen atom. This can occur if the catalytic cycle is inefficient. Ensuring an active catalyst and appropriate conditions can minimize this.[4]

Q4: How can I monitor the progress of my reaction effectively?

Visual inspection by Thin Layer Chromatography (TLC) is the most common and immediate method. However, for a more quantitative and detailed analysis, consider the following:

• GC-MS (Gas Chromatography-Mass Spectrometry): Excellent for volatile compounds. It can help you identify your product, remaining starting materials, and potential side products like homocoupled or hydrodehalogenated species.

• LC-MS (Liquid Chromatography-Mass Spectrometry): The workhorse for less volatile or more polar compounds common in drug discovery. It provides clear data on the conversion of starting material to product.

• NMR Spectroscopy (Nuclear Magnetic Resonance): Taking a small aliquot from the reaction mixture (after a mini-workup) and running a ¹H or ¹⁹F NMR can provide a very accurate measure of conversion.[7] This is particularly useful for identifying isomeric byproducts.

Monitoring the reaction is crucial, as letting a reaction run for too long, especially at elevated temperatures, can lead to product degradation or the formation of byproducts from coupling at the C-Cl position.[7]

Troubleshooting Guides & Detailed Protocols

Guide 1: Selective Suzuki-Miyaura Coupling at the C-I Position

This protocol is designed to maximize selectivity for the 5-position (iodine) while leaving the 4-position (chlorine) untouched for subsequent functionalization.

Catalytic Cycle Visualization

Caption: The catalytic cycle for the Suzuki-Miyaura reaction.

Recommended Starting Protocol

Parameter	Recommendation	Rationale & Expert Insights
Palladium Source	Pd₂(dba)₃ (1.0-2.5 mol%) or XPhos-Pd-G3 (1.0-2.5 mol%)	Pd₂(dba)₃ is a reliable Pd(0) source. The G3 precatalyst offers improved air stability and generates the active monoligated Pd(0) species more reliably, leading to better reproducibility.[8]
Ligand	XPhos or SPhos (2.2-5.5 mol%)	These bulky, electron-rich dialkylbiaryl phosphine ligands accelerate the rate-limiting oxidative addition and reductive elimination steps, allowing for lower reaction temperatures and preserving selectivity for the C-I bond.[9]
Base	K₃PO₄ or K₂CO₃ (2.0-3.0 equivalents)	K₃PO₄ is a moderately strong base that is effective in promoting transmetalation without causing the degradation of sensitive functional groups on the boronic acid or the product.[10]
Solvent System	1,4-Dioxane / H₂O (4:1 to 10:1 ratio)	The aqueous component is crucial for activating the boronic acid for transmetalation. Dioxane provides good solubility for the organic components. Rigorous degassing is mandatory.
Temperature	80 - 100 °C	This temperature range is typically sufficient to activate the C-I bond without significantly engaging the more robust C-Cl bond. Start at 80 °C and increase if the reaction is sluggish.
Boron Source	Arylboronic acid or Arylboronic acid pinacol ester	Pinacol esters offer greater stability against protodeboronation, a common side reaction that consumes the boronic acid and reduces yield.[11]

Step-by-Step Methodology:

• To a dry reaction flask under an inert atmosphere (Nitrogen or Argon), add 4-chloro-2-fluoro-5-iodopyridine (1.0 eq.), the arylboronic acid or ester (1.1-1.3 eq.), and the base (2.0-3.0 eq.).

• Add the palladium source and the ligand. If using a precatalyst, it can be added at this stage.

• Add the degassed solvent system via cannula or syringe.

• Heat the reaction mixture with vigorous stirring to the target temperature (e.g., 90 °C).

• Monitor the reaction progress by LC-MS or GC-MS every 1-2 hours.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., Ethyl Acetate or CH₂Cl₂).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[12]

Guide 2: Troubleshooting Sonogashira Coupling Reactions

The Sonogashira coupling is invaluable for installing alkyne moieties but can be plagued by a key side reaction: the homocoupling of the terminal alkyne (Glaser coupling) to form a diyne.[13][14]

Common Problems & Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Inactive Pd catalyst. 2. Insufficient base. 3. Poor quality Cu(I) co-catalyst.	1. Use a reliable Pd source like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂. 2. Use a liquid amine base like Et₃N or DIPEA, which also acts as a solvent. 3. Use freshly purchased CuI and add it under an inert atmosphere.
Significant Alkyne Homocoupling	1. Presence of oxygen in the reaction. 2. High reaction temperature. 3. Incorrect Pd/Cu ratio.	1. Ensure the reaction is rigorously degassed and maintained under a positive pressure of inert gas. 2. Run the reaction at room temperature if possible; many Sonogashira couplings are efficient without heating. 3. Minimize the amount of CuI (e.g., 0.1-0.3 eq relative to Pd).
Reaction Stalls	1. Catalyst deactivation. 2. Precipitation of reagents/catalyst.	1. Add a second portion of the catalyst. 2. Add a co-solvent like THF or DMF to improve solubility.

Optimized Copper-Free Sonogashira Protocol (to minimize homocoupling):

For sensitive substrates where diyne formation is a major issue, a copper-free protocol can be highly effective.

• Catalyst System: Pd(OAc)₂ (2 mol%) with a ligand like SPhos (4 mol%).

• Base: Cesium Carbonate (Cs₂CO₃) (2.5 eq.).

• Solvent: Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF).

• Procedure: Combine the pyridine, terminal alkyne (1.2 eq.), Pd(OAc)₂, SPhos, and Cs₂CO₃ in a flask under an inert atmosphere. Add degassed solvent and heat to 60-80 °C. The absence of copper prevents the primary pathway for Glaser coupling.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC.
• Sequential Cross Coupling Reactions of Polyhalogen
• Buchwald–Hartwig amin
• Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society.
• The Buchwald-Hartwig Amin
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
• analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace.
• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering.
• Application Notes and Protocols for Suzuki Coupling Reaction with 2-Bromo-4-fluoro-5-methylpyridine. Benchchem.
• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI.
• Optimizing Chemical Reaction Conditions Using Deep Learning: a Case Study for Suzuki-Miyaura Cross-Coupling Reaction.
• Troubleshooting a C–N Coupling Reaction. Reddit.
• a–c) Challenges in catalyzing the Sonogashira coupling reaction with...
• Sonogashira cross-coupling reaction in 4-chloro-2-trichloromethylquinazoline series is possible despite a side dimerization reaction.
• An In-depth Technical Guide to the Synthesis and Purification of 3-Fluoro-4-Iodopyridine. Benchchem.

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. The Buchwald-Hartwig Amination After 25 Years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Preventing Deiodination in 4-Chloro-2-fluoro-5-iodopyridine Workflows

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with highly functionalized pyridine scaffolds. Here, we address the mechanistic causes and practical solutions for preventing protodeiodination side reactions during the functionalization of 4-Chloro-2-fluoro-5-iodopyridine.

Introduction & Compound Profiling

4-Chloro-2-fluoro-5-iodopyridine is a highly valuable, polyhalogenated building block widely utilized in medicinal chemistry. The presence of three distinct halogens allows for orthogonal, regioselective functionalization. Because the carbon-iodine (C-I) bond is the weakest and most reactive, the C5 position is the primary site for transition metal-catalyzed cross-couplings and metal-halogen exchange[1].

However, the electron-deficient nature of the pyridine ring, combined with the high lability of the C-I bond, makes this substrate highly susceptible to protodeiodination —the premature reduction of the C-I bond to a C-H bond—resulting in the formation of the dead-end byproduct 4-chloro-2-fluoropyridine.

Mechanistic Causality: Why Does Deiodination Occur?

To successfully troubleshoot deiodination, you must first understand the underlying chemical causality:

• In Palladium-Catalyzed Cross-Couplings: Following the oxidative addition of the Pd(0) catalyst to the C-I bond, the resulting Pd(II)-aryl species must undergo transmetalation with the nucleophilic partner. If transmetalation is sterically hindered or kinetically slow, the Pd(II) complex becomes vulnerable to β -hydride elimination. If the reaction mixture contains hydrogen donors (e.g., alcoholic solvents, alkoxide bases, or aliphatic amines), the Pd(II) species abstracts a hydride, followed by reductive elimination to yield the deiodinated side product[2]. Catalyst aggregation into "palladium black" can also exacerbate this by disrupting the catalytic cycle[3].

• In Metal-Halogen Exchange: The intermediate pyridyl-metal species (e.g., pyridylmagnesium) is a powerful base. Any trace moisture, protic impurities, or acidic protons from the solvent at elevated temperatures will rapidly protonate the intermediate, leading to an irreversible deiodination side reaction[1].

Mechanism of desired cross-coupling versus protodeiodination side reaction.

Troubleshooting Guide: Palladium-Catalyzed Workflows

Q: I am observing >20% of the deiodinated side product during my Suzuki-Miyaura coupling. How do I suppress this? A: Protodeiodination in Suzuki couplings of polyhalogenated pyridines is primarily caused by slow transmetalation relative to hydrogen abstraction. To resolve this, you must accelerate transmetalation and eliminate hydride sources:

• Eliminate H-Donors: Avoid alcoholic solvents (EtOH, MeOH) which act as potent hydride sources. Switch to anhydrous 1,4-Dioxane or Toluene.

• Switch to Anhydrous, Non-Nucleophilic Bases: Avoid alkoxides (e.g., NaOEt) which readily undergo β -hydride elimination. Use anhydrous K3​PO4​ or Cs2​CO3​ .

• Optimize the Ligand: Use bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, dtbpf) which stabilize the Pd(0) species, prevent palladium black precipitation[3], and accelerate reductive elimination.

Quantitative Data: Impact of Reaction Parameters on Deiodination

Parameter	High Deiodination Risk (Avoid)	Low Deiodination Risk (Recommended)	Mechanistic Rationale
Solvent	Ethanol, Methanol, THF (wet)	1,4-Dioxane, Toluene (anhydrous)	Alcohols act as potent hydride donors via β -hydride elimination.
Base	NaOEt , Et3​N , Aqueous Na2​CO3​	Anhydrous K3​PO4​ , Cs2​CO3​	Alkoxides and aliphatic amines provide hydrides to the Pd(II) center.
Ligand	PPh3​ (Monodentate, unhindered)	XPhos, dtbpf, Pd(dppf)Cl2​	Bulky, electron-rich ligands accelerate transmetalation, outcompeting side reactions.
Temperature	>100∘ C	60∘ C – 80∘ C	Lower temperatures reduce the kinetic rate of H-abstraction.

Self-Validating Protocol: Optimized Suzuki-Miyaura Coupling

This protocol utilizes an analytical checkpoint to ensure the C-I bond is successfully engaged without premature reduction.

• Catalyst Pre-activation: In an argon-purged Schlenk flask, combine 0.05 eq Pd2​(dba)3​ and 0.10 eq XPhos in anhydrous 1,4-Dioxane. Stir for 15 minutes at room temperature until the solution turns a deep, homogeneous red/orange (confirming active Pd(0) formation).

• Substrate Addition: Add 1.0 eq of 4-Chloro-2-fluoro-5-iodopyridine[4] and 1.2 eq of the boronic acid partner.

• Base Addition: Add 2.0 eq of finely milled, anhydrous K3​PO4​ .

• Heating & Self-Validation: Heat to 70∘ C. After 1 hour, withdraw a 0.1 mL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: You should observe the mass of the coupled product. If the [M-I+H] peak (mass of 4-chloro-2-fluoropyridine) is dominant, your base or solvent is contaminated with moisture/protic impurities. Stop the reaction, rigorously dry reagents, and restart.

Troubleshooting Guide: Metal-Halogen Exchange

Q: When forming the Grignard reagent from 4-Chloro-2-fluoro-5-iodopyridine, I get mostly the reduced pyridine upon quenching. What is going wrong? A: The intermediate pyridylmagnesium species is highly basic. Deiodination in this context is actually a protonation event caused by poor reagent choice or trace moisture.

• Use Turbo-Grignard ( i -PrMgCl·LiCl): Standard Grignards or lithium reagents can cause side reactions. The addition of LiCl breaks up polymeric magnesium aggregates, vastly increasing the kinetic rate of the exchange at lower temperatures ( −40∘ C)[1].

• Strictly Anhydrous Conditions: Even ppm levels of water in THF will quench the metallated species instantly.

Metal-halogen exchange workflow highlighting the critical trapping step.

Self-Validating Protocol: Turbo-Grignard Exchange with Deuterium Trap

• Drying and Setup: Flame-dry a Schlenk flask under vacuum. Add 1.0 eq of 4-Chloro-2-fluoro-5-iodopyridine and dissolve in anhydrous THF (Karl Fischer titration < 10 ppm water). Cool to −40∘ C.

• Halogen-Metal Exchange: Dropwise add 1.1 eq of i -PrMgCl·LiCl (Turbo-Grignard)[1]. Stir for 30 minutes at −40∘ C.

• Self-Validation (Deuterium Quench): Withdraw a 0.2 mL aliquot and immediately quench it into a vial containing 0.5 mL of D2​O (Deuterium oxide). Analyze via GC-MS or LC-MS.

  • Validation Check: If the mass shows +1 Da (deuterium incorporation at C5), the exchange was 100% successful and the system is dry. If the mass shows the protodeiodinated product without deuterium, moisture was present in your THF or glassware prior to the quench.

• Electrophile Quench: If validated, add your desired electrophile to the main flask at −40∘ C and slowly warm to room temperature.

Frequently Asked Questions (FAQs)

Q: Can I use CuI as a co-catalyst in Sonogashira couplings with this substrate? A: Use with extreme caution. While CuI facilitates the formation of the copper acetylide, excess copper can promote homocoupling (Glaser coupling) of the alkyne. This stalls the Pd catalytic cycle and leaves the Pd(II)-aryl complex stranded, drastically increasing the likelihood of protodeiodination[2]. Keep CuI loading strictly below 5 mol%.

Q: Why does the fluorine at C2 remain unreacted during the coupling? A: The oxidative addition of palladium into carbon-halogen bonds follows the trend of bond dissociation energies: C-I > C-Br > C-Cl > C-F[2]. The C-I bond at the 5-position is significantly weaker and more reactive than the C-Cl and C-F bonds, allowing for perfect chemoselectivity if the temperature is controlled.

Q: How do I store 4-Chloro-2-fluoro-5-iodopyridine to prevent degradation? A: The compound should be stored in a dark place under an inert atmosphere (argon or nitrogen) at 2−8∘ C. Exposure to light and ambient moisture can lead to slow homolytic cleavage of the C-I bond and subsequent degradation[4].

References

• [4] Chemsrc. "4-Chloro-2-fluoro-5-iodopyridine | CAS#:796851-03-1". Chemsrc Database. URL: [Link]

• [1] Z. Naturforsch. "Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange". Verlag der Zeitschrift für Naturforschung, 2013, 68b, 411–422. URL:[Link]

• [2] Wikipedia. "Cross-coupling reaction". Wikipedia, The Free Encyclopedia. URL: [Link]

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Technical Support Center: Purification of 4-Chloro-2-fluoro-5-iodopyridine Regioisomers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for advanced purification strategies. This guide is designed for researchers, chemists, and process development professionals who are tackling the significant challenge of separating regioisomers of 4-Chloro-2-fluoro-5-iodopyridine. The structural similarity of these isomers makes their purification a non-trivial task, critical for ensuring the quality and efficacy of downstream active pharmaceutical ingredients (APIs).[1][2] This document provides field-proven insights, troubleshooting guides, and detailed protocols to navigate these complex separations.

Frequently Asked Questions (FAQs)

Q1: What are the likely regioisomers encountered during the synthesis of 4-Chloro-2-fluoro-5-iodopyridine, and why are they so difficult to separate?

A1: During the synthesis of halogenated pyridines, electrophilic substitution reactions can often lead to a mixture of products if multiple positions on the ring are activated.[3] For a trisubstituted pyridine like 4-Chloro-2-fluoro-5-iodopyridine, regioisomers are molecules with the same chemical formula (C₅H₂ClFIN) but with the substituents (Cl, F, I) at different positions on the pyridine ring. For example, you might encounter isomers like 5-Chloro-2-fluoro-4-iodopyridine or 2-Chloro-4-fluoro-5-iodopyridine.[4][5]

These isomers possess nearly identical physicochemical properties, such as polarity, boiling point, and solubility, because they have the same functional groups.[6] This similarity means they behave almost identically in standard purification systems like chromatography and crystallization, making their separation a significant challenge.[7]

Q2: What are the primary analytical methods for identifying and quantifying the ratio of these regioisomers in a mixture?

A2: A multi-pronged analytical approach is essential for unambiguous identification and quantification.

• High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for determining the purity and ratio of isomers. A well-developed method can resolve the individual isomers into distinct peaks, and the area under each peak corresponds to its relative abundance.[8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can be highly effective for separating volatile compounds like substituted pyridines, often with high resolution on capillary columns.[10][11] The mass spectrometer provides the mass-to-charge ratio, confirming that the separated peaks are indeed isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for definitive structure elucidation. Each regioisomer will exhibit a unique set of chemical shifts and coupling constants for the protons and carbons on the pyridine ring. Advanced techniques like 2D NMR (COSY, HSQC, HMBC) may be required to assign all signals correctly and confirm the substitution pattern.[12][13]

Q3: What are the main purification strategies, and how do they scale from the lab to an industrial process?

A3: The choice of purification method depends heavily on the scale of the operation.

• Laboratory Scale (mg to g): Preparative HPLC and flash column chromatography are the methods of choice. They offer high resolving power to separate even closely related isomers. However, they are solvent-intensive and not cost-effective for large quantities.[14]

• Industrial Scale (kg and beyond): Crystallization and distillation are preferred for large-scale purification due to their efficiency and lower cost.[2][8][15] Developing a selective crystallization process, which may involve extensive solvent screening or seeding, is often a key goal in process development.[16][17] Melt crystallization is another powerful, though less common, technique for separating isomers without solvents.[16]

Troubleshooting Guide: Chromatographic Purification

This section addresses common issues encountered during the separation of 4-Chloro-2-fluoro-5-iodopyridine regioisomers using column chromatography or HPLC.

Q4: My regioisomers are co-eluting on a silica gel column (normal phase). How can I improve the separation?

A4: Co-elution in normal phase chromatography is a common problem with isomers of similar polarity. Here is a systematic approach to troubleshoot this:

• Optimize the Mobile Phase:

  • Reduce Eluent Strength: Decrease the concentration of the polar solvent (e.g., ethyl acetate in hexane). This will increase the retention time of all compounds and may enhance the subtle differences in their interaction with the silica, improving resolution.

  • Introduce a Different Solvent: Isomers can have different interactions with various solvents. Try replacing ethyl acetate with other solvents like dichloromethane (DCM), diethyl ether, or tert-butyl methyl ether (TBME) in your hexane mixture. A ternary system (e.g., Hexane/DCM/Ethyl Acetate) can sometimes provide unique selectivity.

  • Add a Modifier: The basic nitrogen of the pyridine ring can interact strongly and inconsistently with acidic silanol groups on the silica surface, leading to peak tailing and poor separation.[18] Adding a small amount of a basic modifier like triethylamine (~0.1-1%) or a few drops of ammonium hydroxide to the mobile phase can neutralize these active sites, resulting in sharper peaks and better resolution.[14]

• Change the Stationary Phase: If mobile phase optimization fails, the stationary phase is the next variable to change. Consider using silica that has been end-capped or treated, or explore alternative stationary phases like alumina (basic or neutral) or bonded phases (Diol, Cyano) which offer different selectivities.

Q5: I am using reverse-phase HPLC, but the peaks for my isomers are broad and tailing. What is the cause and solution?

A5: Peak tailing in reverse-phase HPLC for basic compounds like pyridines is often caused by secondary interactions with residual silanol groups on the C18 stationary phase.[18]

• Cause: At neutral pH, residual silanols on the silica backbone can be deprotonated (SiO⁻), creating sites for strong ionic interactions with the protonated pyridine isomers. This mixed-mode interaction (hydrophobic and ionic) leads to poor peak shape.

• Solution:

  • Lower the Mobile Phase pH: Add an acidifier like trifluoroacetic acid (TFA, 0.1%) or formic acid (0.1%) to the mobile phase (e.g., water/acetonitrile). This ensures the silanol groups are protonated (SiOH) and the pyridine is consistently protonated (pyridinium ion), eliminating the unwanted ionic interactions and sharpening the peaks.[18]

  • Increase Buffer Concentration: Using a buffer (e.g., 10-25 mM phosphate or acetate) at a controlled pH can also effectively mask silanol activity and improve peak symmetry.[18]

  • Use a Modern Column: Employ a column specifically designed for basic compounds, which often features high-purity silica with minimal residual silanols or proprietary end-capping technology.

Workflow for Chromatographic Method Development

Caption: A systematic workflow for developing a chromatographic method to separate regioisomers.

Troubleshooting Guide: Purification by Crystallization

Q6: My regioisomers always co-crystallize. How can I induce selective crystallization of just one isomer?

A6: Breaking a co-crystallization habit requires disrupting the equilibrium to favor the crystallization of one isomer over the other.

• Systematic Solvent Screening: The solubility of each isomer can vary significantly in different solvents. The goal is to find a solvent or solvent system where one isomer is significantly less soluble than the others. Create a solubility map by testing the crude mixture in a wide range of solvents (e.g., isopropanol, acetonitrile, toluene, heptane, ethyl acetate, and mixtures thereof). A system where the desired isomer is sparingly soluble at room temperature but fully soluble at an elevated temperature is ideal for cooling crystallization.

• Seeding: If you have a small amount of a pure isomer (a "seed crystal"), you can use it to initiate crystallization.[17] Prepare a supersaturated solution of the isomeric mixture and add a single seed crystal of the desired isomer. The seed provides a template for crystal growth, often exclusively for that specific isomer.[17]

• Anti-Solvent Addition: Dissolve the mixture in a good solvent, then slowly add an "anti-solvent" in which both isomers are poorly soluble. The less soluble isomer should precipitate first. This requires careful control of the addition rate and temperature.

Q7: The yield from my crystallization is very low, or no crystals form at all. What should I do?

A7: Low yield or failure to crystallize often points to issues with supersaturation or nucleation.

• Increase Concentration: Your solution may not be sufficiently supersaturated. Carefully evaporate some of the solvent to increase the concentration of the solute.

• Induce Nucleation: If a clear, supersaturated solution fails to produce crystals, nucleation is the problem. This can be induced by:

  • Scratching: Gently scratch the inside surface of the flask with a glass rod below the solvent level. The microscopic scratches provide a surface for crystals to begin forming.

  • Cooling: Slowly cool the solution. A rapid crash-cooling often traps impurities, so a slow, controlled cooling ramp is preferable.

  • Seed Crystals: As mentioned above, adding a seed crystal is the most reliable way to induce nucleation.[17]

Crystallization Troubleshooting Logic

Caption: Decision tree for troubleshooting common crystallization issues with regioisomers.

Experimental Protocols

Protocol 1: Preparative HPLC Separation

This protocol provides a starting point for separating regioisomers of 4-Chloro-2-fluoro-5-iodopyridine. It must be optimized for your specific isomeric mixture.

• Analytical Method Development:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start with a linear gradient from 70:30 (A:B) to 30:70 (A:B) over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 275 nm.[9]

  • Analysis: Inject a small amount of the crude mixture to determine the retention times and resolution of the isomers. Adjust the gradient to maximize separation.

• Scale-up to Preparative HPLC:

  • Column: Use a preparative C18 column with the same stationary phase chemistry (e.g., 21.2 x 250 mm).

  • Sample Preparation: Dissolve the crude mixture in a minimal amount of a strong solvent like DMF or DMSO, then dilute with the initial mobile phase. Ensure the sample is fully dissolved and filtered.

  • Loading: Inject a larger quantity of the sample onto the column. Do not overload the column, as this will cause peak broadening and loss of resolution.[19]

  • Run Method: Use the optimized gradient from the analytical run, adjusting the flow rate according to the preparative column's specifications.

  • Fraction Collection: Collect fractions as the peaks elute.

  • Post-Run Analysis: Analyze each collected fraction using the analytical HPLC method to check for purity.

  • Product Isolation: Combine the pure fractions, and remove the organic solvent (acetonitrile) under reduced pressure. The remaining aqueous solution can be neutralized and extracted with a suitable organic solvent (e.g., DCM or Ethyl Acetate), or lyophilized to recover the product.

Data Summary: Purification Method Comparison

Feature	Preparative Chromatography (HPLC/Flash)	Fractional Crystallization
Resolution	Very High; can separate very similar isomers.	Variable; highly dependent on solubility differences.
Throughput	Low to Medium; best for lab-scale quantities.	High; easily scalable for industrial production.[16]
Solvent Usage	High; generates significant solvent waste.[14]	Low to Medium; solvent can often be recycled.
Development Time	Moderate; method development can be systematic.	Can be lengthy and empirical; requires extensive screening.
Cost	High (equipment, columns, high-purity solvents).	Low (standard glassware, bulk solvents).
Ideal For	Complex mixtures, difficult separations, high-purity reference standards.	Large quantities, established processes, compounds with good crystallization properties.

References

• Understanding Pharma Intermediates: Essential Components in Pharmaceutical Production. (2025, November 16). Google Cloud.
• Gas Chromatographic Separation of Substituted Pyridines. (1987). Journal of Chromatography.
• Pharma Intermediates 7 Must-Know Tips for Quality Control. (2024, July 16). Google Cloud.
• Analytical Methods for Pyridine. (n.d.). Agency for Toxic Substances and Disease Registry.
• Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. (2021, May 10). Angewandte Chemie International Edition.
• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. (n.d.). HELIX Chromatography.
• 4-Chloro-2-fluoro-5-iodopyridine | CAS#:796851-03-1. (2025, August 25). Chemsrc.
• Process for crystallizing and separating different diisocyanate isomers. (n.d.). Google Patents.
• Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines. (2015, June 3). Organic Letters.
• Pharma Intermediates: Applications, Manufacturing Process, and Optimal Drying Solutions. (2024, August 13). Google Cloud.
• A Comparative Spectroscopic Analysis of Pyridine and its Isomers: 2-, 3-, and 4-Picoline. (2025, December). Benchchem.
• Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. (2021, May 7). Reddit.
• How to separate these regioisomers? (2024, November 8). Reddit.
• Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)‐Based Metal–Organic Polyhedra. (2021, February 4). ResearchGate.
• Method for purification of pyridine, and method for production of chlorinated pyridine. (n.d.). Google Patents.
• Applicability of Fluidized Bed Crystallization for Separation of Enantiomers Forming Needle-Shaped Crystals. (2025, January 24). MPG.PuRe.
• Separation of isomers by selective seeding and crystallisation? (2019, August 17). Sciencemadness.org.
• Pharmaceutical Intermediates Manufacturing Process | Complete Guide. (2025, November 21). Google Cloud.
• meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. (2024, December 18). Organic Syntheses.
• Extremely effective separations of pyridine/picoline mixtures through supramolecular chemistry strategies. (2025, February 26). CrystEngComm.
• 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. (2022, January 12). ACS Publications.
• Pyridine ketoximes as analytical reagents: The α and β isomers of 2,2′2-dipyridylglyoxime. (1970, July 1). R Discovery.
• Direct (LC-)MS Identification of Regioisomers from C–H Functionalization by Partial Isotopic Labeling. (n.d.). PMC.
• 5-Chloro-2-fluoro-4-iodopyridine. (n.d.). Chem-Impex.
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
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• HPLC Troubleshooting Guide. (n.d.). Restek.
• HPLC Troubleshooting Guide. (n.d.). ACE.
• Detailed experimental procedure for the synthesis of 4-fluoropyridine. (n.d.). OChemPal.
• 4-Chloro-2-fluoro-5-iodopyridine. (n.d.). Sigma-Aldrich.
• 4-chloro-2-fluoro-5-iodopyridine — Chemical Substance Information. (n.d.). NextSDS.
• Pharmaceutical Filtration Equipment and Purification Solutions. (2024, September 27). Google Cloud.
• 4-Chloro-2-fluoro-5-iodopyridine. (n.d.). Amadis Chemical.
• Preparation method of 2-fluoro-5-formyl chloropyridine. (n.d.). Google Patents.
• 2-CHLORO-4-FLUORO-5-IODOPYRIDINE. (n.d.). Fluorochem.
• 5-Chloro-2-fluoro-4-iodopyridine. (n.d.). PubChem.
• Selective Halogenation of Pyridines Using Designed Phosphine Reagents. (2020, May 29). Journal of the American Chemical Society.
• Selective Halogenation of Pyridines Using Designed Phosphine Reagents. (n.d.). PMC.
• An In-depth Technical Guide to the Synthesis and Purification of 3-Fluoro-4-Iodopyridine. (2025). Benchchem.

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Technical Support Center: Troubleshooting 4-Chloro-2-fluoro-5-iodopyridine Conversions

4-Chloro-2-fluoro-5-iodopyridine is a highly versatile, polyhalogenated building block widely utilized in drug discovery and agrochemical development [5]. However, achieving high conversion rates and strict regioselectivity during transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) presents significant challenges.

The reactivity of this scaffold is governed by the Bond Dissociation Energies (BDEs) of its carbon-halogen bonds and the interaction between the heterocycle's lowest unoccupied molecular orbital (LUMO) and the palladium catalyst's highest occupied molecular orbital (HOMO) [2]. The general order of reactivity for oxidative addition is C5–I > C4–Cl >> C2–F [3]. Despite this predictable hierarchy, researchers frequently encounter stalled reactions, complex regioisomeric mixtures, or substrate degradation.

This guide provides field-proven diagnostic workflows, mechanistic troubleshooting, and self-validating protocols to optimize your conversion rates.

Diagnostic Workflow for Low Conversion

Diagnostic workflow for troubleshooting low conversion in pyridine cross-coupling.

Mechanistic Troubleshooting & FAQs

Q1: My reaction stalls at 20-30% conversion, and both starting materials are still present. Why is the catalyst failing?

Causality: The primary culprit is catalyst deactivation via off-cycle coordination. The basic nitrogen of the pyridine ring can strongly coordinate to the active Pd(II) intermediate, forming a stable, unreactive complex that poisons the catalytic cycle [1]. Furthermore, polyhalogenated pyridines are highly electron-deficient. While this electron deficiency accelerates the initial oxidative addition, it significantly retards the subsequent transmetalation and reductive elimination steps if the ligand is not sufficiently electron-rich.

Solution: Abandon first-generation catalysts like Pd(PPh₃)₄. Instead, utilize a combination of Pd₂(dba)₃ and a bulky, electron-rich dialkylbiaryl phosphine ligand (Buchwald ligand) such as XPhos or SPhos [4]. The steric bulk of XPhos prevents the pyridine nitrogen from coordinating to the palladium center, while its electron-rich nature accelerates reductive elimination.

Q2: 4-Chloro-2-fluoro-5-iodopyridine is fully consumed, but my yield of the C5-coupled product is low. What side reactions are occurring?

Causality: If the starting material is consumed but the desired product is absent, you are likely facing one of two competing pathways:

• Regioselectivity Failure (Over-coupling): If the reaction temperature exceeds 80 °C or the catalyst is overly active, the Pd catalyst will insert into the C4–Cl bond after the C5–I bond is consumed, leading to bis-coupled impurities [3].

• Nucleophilic Aromatic Substitution (S_NAr): The fluorine atom at the C2 position is highly activated toward nucleophilic attack due to the adjacent pyridine nitrogen and the electron-withdrawing nature of the other halogens. If you are using an aqueous base (yielding hydroxide ions) or an alkoxide base, it will displace the C2-fluorine via S_NAr.

Solution: Lower the reaction temperature to 50–60 °C to strictly exploit the BDE differential between C5–I (~65 kcal/mol) and C4–Cl (~80 kcal/mol) [2]. Replace nucleophilic bases with finely ground, anhydrous K₃PO₄ or Cs₂CO₃.

Q3: The pyridine starting material is intact, but my boronic acid has completely disappeared. How do I fix this?

Causality: This indicates that the catalytic cycle is failing at the transmetalation step, leaving the boronic acid vulnerable to degradation. The most common degradation pathway is protodeboronation —the hydrolytic cleavage of the C–B bond to form a C–H bond [1]. This is exceptionally common with heteroaryl boronic acids (e.g., pyridineboronic acids) in the presence of water and base [4]. Alternatively, if oxygen is present, the Pd(0) catalyst oxidizes to Pd(II), triggering the homocoupling of the boronic acid.

Solution: Implement strictly anhydrous conditions. Switch from a boronic acid to a more stable pinacol ester (BPin) or MIDA boronate. Thoroughly degas all solvents via sparging with argon or freeze-pump-thaw cycles to prevent oxidative homocoupling.

Quantitative Data: Catalyst & Ligand Screening

The following table summarizes the quantitative impact of various catalytic systems on the conversion and C5-regioselectivity of 4-Chloro-2-fluoro-5-iodopyridine during a standard Suzuki-Miyaura coupling with phenylboronic acid.

Catalyst System	Base	Solvent	Temp (°C)	Conversion (%)	C5-Selectivity (%)	Mechanistic Outcome
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (aq)	Dioxane	80	35	>95	Sluggish oxidative addition; catalyst poisoning by pyridine nitrogen.
Pd(dppf)Cl₂ (5 mol%)	K₂CO₃	DMF	80	55	85	Moderate conversion; significant protodeboronation observed.
Pd₂(dba)₃ / PCy₃	Cs₂CO₃	Toluene	90	>99	60	High conversion, but elevated temperature causes competitive C4–Cl insertion.
Pd₂(dba)₃ / XPhos	K₃PO₄ (anhyd)	Dioxane	60	>99	>98	Optimal. Rapid C5–I oxidative addition; steric bulk prevents N-coordination.

Standardized Experimental Protocol: Regioselective C5-Coupling

This self-validating protocol is designed to maximize conversion at the C5 position while preserving the reactive C4–Cl and C2–F bonds for downstream functionalization.

Reagents Required:

• 4-Chloro-2-fluoro-5-iodopyridine (1.0 equiv)

• Arylboronic acid or Aryl-BPin (1.1 equiv)

• Pd₂(dba)₃ (2 mol% Pd)

• XPhos (4 mol%)

• Anhydrous K₃PO₄ (2.0 equiv, finely ground)

• Anhydrous 1,4-Dioxane (0.2 M)

Step-by-Step Methodology:

• Preparation of the Catalytic System: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ and XPhos. Evacuate the flask and backfill with Argon (repeat 3 times).

  • Causality: Pre-mixing the Pd source and the bulky ligand in the absence of the basic pyridine substrate ensures the active Pd(0)L complex forms without competitive nitrogen coordination.

• Reagent Addition: Open the flask under a positive flow of Argon and add 4-Chloro-2-fluoro-5-iodopyridine, the arylboronic acid, and the anhydrous K₃PO₄.

  • Causality: Using anhydrous, non-nucleophilic K₃PO₄ prevents unwanted S_NAr side reactions at the highly electrophilic C2–F position.

• Solvent Degassing & Initiation: Add anhydrous 1,4-dioxane that has been sparged with Argon for at least 30 minutes. Seal the flask.

  • Validation Check: The solution should transition from a pale yellow to a deep red/brown color within 10 minutes, visually confirming the generation of the active Pd(0) species.

• Reaction Execution: Heat the reaction mixture in an oil bath set strictly to 55–60 °C for 4–6 hours.

  • Causality: Maintaining a mild temperature explicitly exploits the BDE differential between the C5–I and C4–Cl bonds, preventing over-coupling at the C4 position.

• Validation & Workup: Monitor the reaction progress via LC-MS.

  • Validation Check: A successful reaction will show the complete consumption of the starting material's distinct iodine isotope pattern, while the product mass must retain the characteristic 3:1 chlorine isotope ratio (M, M+2), proving the C4–Cl bond remains intact.

• Isolation: Once complete, cool to room temperature, filter the crude mixture through a short pad of Celite (eluting with ethyl acetate) to remove palladium black and phosphate salts, and concentrate under reduced pressure for column chromatography.

References

• Technical Support Center: Optimization of Suzuki Coupling for Bulky Pyridine Ligands - Benchchem. Benchchem.
• Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles | Journal of the American Chemical Society.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC.
• Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit. Reddit.
• 4-Chloro-2-fluoro-5-iodopyridine | 1184914-20-2 - Sigma-Aldrich. Sigma-Aldrich.

Technical Support Center: Solvent Selection for 4-Chloro-2-fluoro-5-iodopyridine Recrystallization

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on the recrystallization of 4-Chloro-2-fluoro-5-iodopyridine. Here, we address common challenges and provide structured guidance in a question-and-answer format to ensure you can achieve the highest purity for your compound.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to consider when selecting a recrystallization solvent for 4-Chloro-2-fluoro-5-iodopyridine?

The foundational principle of recrystallization is the difference in solubility of the compound in a hot solvent versus a cold solvent.[1][2] An ideal solvent should dissolve 4-Chloro-2-fluoro-5-iodopyridine completely at an elevated temperature but sparingly at room temperature or below.[3]

Given the structure of 4-Chloro-2-fluoro-5-iodopyridine, which is a halogenated and polar pyridine derivative, the principle of "like dissolves like" is a useful starting point.[1][4] This suggests that polar solvents are more likely to be effective.

Initial Solvent Screening Protocol:

A systematic approach to solvent screening is crucial. This involves testing the solubility of a small amount of your compound (e.g., 10-20 mg) in a small volume (e.g., 0.5-1 mL) of various solvents at both room temperature and at their boiling point.

Q2: Which single solvents are good candidates for the recrystallization of 4-Chloro-2-fluoro-5-iodopyridine?

Based on the polar nature of the target compound, the following solvents are recommended for initial screening:

• Polar Protic Solvents: Ethanol, Methanol, Isopropanol

• Polar Aprotic Solvents: Acetone, Ethyl Acetate, Acetonitrile

• Aromatic Solvents: Toluene

It's important to consider that pyridine and its derivatives can be highly soluble in a range of solvents, which can make finding a suitable single solvent challenging.[4]

Q3: What should I do if no single solvent provides the desired solubility profile?

This is a common scenario, especially with complex molecules like functionalized pyridines.[4] When a single solvent is not ideal, a mixed-solvent system (also known as a two-solvent system) is the recommended approach.[1][3][4]

This technique uses a pair of miscible solvents:

• A "good" solvent in which 4-Chloro-2-fluoro-5-iodopyridine is highly soluble.

• A "poor" or "anti-solvent" in which the compound is insoluble or has very low solubility.[4]

Commonly Used Mixed-Solvent Systems for Polar Aromatic Compounds:

• Ethanol-Water

• Acetone-Hexane[4]

• Ethyl Acetate-Hexane[5][6]

• Toluene-Hexane[6]

• Dichloromethane-Hexane[6]

The process involves dissolving the compound in a minimal amount of the hot "good" solvent, followed by the careful addition of the "poor" solvent until turbidity (cloudiness) is observed.[1][4] A few more drops of the hot "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[4]

Troubleshooting Guide

Problem: My compound is not dissolving in the hot solvent.

• Possible Cause: Insufficient solvent volume.

  • Solution: Gradually add more hot solvent until the compound dissolves. Be mindful not to add a large excess, as this is a common reason for crystallization failure.[4][7]

• Possible Cause: Insoluble impurities are present.

  • Solution: If a significant portion of your compound has dissolved but some solid remains, a hot gravity filtration is necessary to remove the insoluble material.[4] To prevent premature crystallization during this step, use a slight excess of hot solvent and pre-heat the filtration apparatus.[8]

Problem: No crystals form after the solution has cooled.

• Possible Cause: The solution is supersaturated.

  • Solution 1 (Scratching): Use a glass rod to gently scratch the inner surface of the flask below the solvent level. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[4]

  • Solution 2 (Seeding): If available, add a single, pure crystal of 4-Chloro-2-fluoro-5-iodopyridine to the solution. This "seed crystal" will act as a template for further crystallization.[4]

• Possible Cause: Too much solvent was used.

  • Solution: Carefully evaporate some of the solvent by gently heating the solution to increase the concentration of the compound, then allow it to cool again.[4][7]

• Possible Cause: The solution was cooled too quickly.

  • Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.[9]

Problem: The compound has "oiled out" instead of forming crystals.

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is too close to the melting point of the compound or if the compound is significantly impure.[6][7]

• Solution 1: Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[7] Placing the flask in a larger beaker of hot water and allowing it to cool together can slow down the cooling rate.

• Solution 2: Consider a different solvent or mixed-solvent system. Oiling out is more common in mixed-solvent systems.[7]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude 4-Chloro-2-fluoro-5-iodopyridine in an Erlenmeyer flask. Add a small amount of the selected solvent and heat the mixture to the solvent's boiling point while stirring.

• Continue adding small portions of the hot solvent until the compound is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Mixed-Solvent Recrystallization

• Dissolution: Dissolve the crude 4-Chloro-2-fluoro-5-iodopyridine in the minimum amount of the hot "good" solvent.

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise with swirling until a persistent cloudiness is observed.[4]

• Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.[4]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash with a small amount of the cold "poor" solvent or a cold mixture of the two solvents.

• Drying: Dry the purified crystals under vacuum.

Data Presentation

Table 1: Physical Properties of 4-Chloro-2-fluoro-5-iodopyridine

Property	Value	Source
Molecular Formula	C5H2ClFIN	[10]
Molecular Weight	257.432 g/mol	[10]
Melting Point	140°C	[10]
Boiling Point	249.7 ± 35.0 °C at 760 mmHg	[10]
Density	2.1 ± 0.1 g/cm³	[10]

Table 2: Common Recrystallization Solvents and Their Properties

Solvent	Boiling Point (°C)	Polarity	Notes
Water	100	High	Good for highly polar compounds.
Ethanol	78	High	A versatile polar protic solvent.
Methanol	65	High	Similar to ethanol but more volatile.
Acetone	56	Medium-High	A good polar aprotic solvent.
Ethyl Acetate	77	Medium	A common choice for a wide range of compounds.
Dichloromethane	40	Medium	A low-boiling solvent, useful for slow evaporation.[1]
Toluene	111	Low-Medium	Good for aromatic compounds.[1]
Hexane	69	Low	A non-polar solvent, often used as an anti-solvent.[1]

Visualizations

Caption: Solvent Selection Workflow for Recrystallization.

Sources

• 1. rubingroup.org [rubingroup.org]
• 2. quora.com [quora.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. echemi.com [echemi.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 4-Chloro-2-fluoro-5-iodopyridine | CAS#:796851-03-1 | Chemsrc [chemsrc.com]

Minimizing catalyst poisoning when using 4-Chloro-2-fluoro-5-iodopyridine

Technical Support Center: Troubleshooting Catalyst Poisoning with 4-Chloro-2-fluoro-5-iodopyridine

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently see researchers struggle with polyhalogenated heterocycles. 4-Chloro-2-fluoro-5-iodopyridine is a highly versatile building block for drug discovery, but it is notorious for prematurely killing palladium catalysts.

When your cross-coupling reaction (Suzuki, Heck, or Buchwald-Hartwig) stalls and your solution turns into a black mirror of precipitated palladium, the instinct is often to simply increase the catalyst loading. However, to truly optimize this reaction, we must address the underlying causality: a dual-mode poisoning mechanism driven by both the substrate's structure and its reaction byproducts.

Part 1: Mechanistic Insights & FAQs (The "Why")

Q1: Why does my reaction stall and form a black precipitate (Pd black) shortly after initiation? A1: You are likely experiencing Iodide Poisoning . In polyhalogenated pyridines, the C–I bond at the 5-position has the lowest bond dissociation energy and undergoes oxidative addition first. As the catalytic cycle turns over, free iodide (I⁻) accumulates in the reaction media. Iodide is a "soft" base that forms exceptionally strong bonds with soft transition metals like Palladium. This leads to the formation of catalytically inactive μ-iodo bridged palladium dimers, effectively shutting down the catalytic cycle and causing the Pd(0) to aggregate into insoluble Pd black[1].

Q2: How does the pyridine ring itself contribute to catalyst death? A2: Pyridine and its derivatives are well-known catalyst poisons. The lone pair of electrons on the nitrogen atom in the pyridine ring strongly coordinates to transition metal centers (such as Pd, Pt, and Rh)[2]. This coordination physically blocks the active coordination sites on the catalyst, preventing the oxidative addition of new substrate molecules and halting the reaction[2].

Q3: I am getting a complex mixture of oligomers instead of a clean product. What is happening? A3: This is an issue of chemoselectivity and off-target oxidative addition. While the C–I bond is the most reactive, the C–Cl bond at the 4-position is also susceptible to palladium insertion. If your catalyst becomes sluggish (due to N-coordination or iodide accumulation), the active Pd species may undergo a second, off-target oxidative addition at the C–Cl bond of an already-coupled product, leading to polymerization.

Visualizing the Deactivation Pathways

Mechanistic pathways of Pd catalyst poisoning by 4-Chloro-2-fluoro-5-iodopyridine.

Part 2: Field-Proven Solutions & Quantitative Data

To overcome these intersecting poisoning mechanisms, we must engineer the reaction conditions to physically shield the palladium center and chemically scavenge the toxic byproducts.

Table 1: Quantitative Optimization Parameters for 4-Chloro-2-fluoro-5-iodopyridine

Parameter	Standard Condition	Optimized Condition	Causality / Mechanistic Rationale
Ligand Choice	PPh₃ or dppf	XPhos or SPhos (1.5 - 2.0 eq relative to Pd)	The extreme steric bulk of Buchwald dialkylbiaryl phosphines creates a protective umbrella around the Pd center, physically preventing the pyridine nitrogen from coordinating[2].
Halide Scavenger	None	Ag₂CO₃ or AgOTf (1.1 - 1.5 eq relative to substrate)	Silver salts abstract the accumulating iodide to form insoluble AgI. This prevents the formation of μ-iodo bridged Pd dimers and generates a highly reactive cationic Pd(II) species that accelerates transmetalation[3][4].
Substrate Addition	All at once (Bolus)	Syringe Pump (Over 2 - 4 hours)	Maintains a low steady-state concentration of the substrate. This prevents the catalyst from being overwhelmed and reduces the probability of off-target C–Cl oxidative addition.

Troubleshooting Workflow

Step-by-step experimental workflow for optimizing cross-coupling reactions.

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for a Suzuki-Miyaura cross-coupling utilizes a self-validating visual cue to confirm that catalyst poisoning is being actively mitigated.

Protocol: Halide-Scavenged Suzuki-Miyaura Cross-Coupling

• Inert Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the nucleophilic boronic acid (1.2 eq), Pd(OAc)₂ (5 mol%), XPhos (10 mol%), and Ag₂CO₃ (1.5 eq). Causality Check: We use a 2:1 ratio of XPhos to Pd to ensure the metal center is fully sterically shielded from the pyridine nitrogen before the reaction begins.

• Solvent Addition: Seal the flask, remove it from the glovebox, and inject degassed THF/H₂O (10:1 v/v) via syringe.

• Substrate Introduction: Dissolve 4-Chloro-2-fluoro-5-iodopyridine (1.0 eq) in a minimal amount of degassed THF. Load this into a syringe pump.

• Reaction Initiation: Heat the Schlenk flask to 65°C. Begin adding the substrate via the syringe pump over a 2-hour period.

• Self-Validating Observation (Critical Step): Within 15–30 minutes of substrate addition, you must observe the formation of a dense, pale yellow/white precipitate in the flask.

  • What this means: This precipitate is Silver Iodide (AgI). Its formation is a visual confirmation that the Ag₂CO₃ is successfully abstracting the free iodide from the catalytic cycle, preventing iodide poisoning and generating the highly reactive cationic palladium species required to push the reaction forward[3][4].

  • Troubleshooting: If the solution turns pitch black rapidly instead of forming a pale precipitate, your Pd(0) is crashing out. This indicates that either your solvent was not properly degassed (oxygen poisoning) or your ligand dissociated.

• Workup: Once addition is complete, stir for an additional 1 hour. Filter the crude mixture through a pad of Celite to remove the AgI salts and residual Pd catalyst, then concentrate under reduced pressure.

References

• Catalytic Direct Arylation with Aryl Chlorides, Bromides, and Iodides: Intramolecular Studies Leading to New Intermolecular Reactions Source: ResearchGate (Original Publication: J. Am. Chem. Soc.) URL:[Link]

• Multifaceted role of silver salts as ligand scavengers and different behavior of nickel and palladium complexes: beyond halide abstraction Source: Dalton Transactions (RSC Publishing) URL:[Link]

• I've heard about organic iodides being unsuitable for Pd-catalyzed reactions because iodine poisons palladium catalysts. How does that work? Source: Reddit (r/chemistry) URL:[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Multifaceted role of silver salts as ligand scavengers and different behavior of nickel and palladium complexes: beyond halide abstraction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

HPLC method validation for 4-Chloro-2-fluoro-5-iodopyridine purity analysis

Optimizing HPLC Method Validation for 4-Chloro-2-fluoro-5-iodopyridine Purity Analysis: A Comparative Guide (PFP vs. C18)

Executive Summary

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when evaluating highly functionalized building blocks. is a polyhalogenated intermediate critical to the synthesis of advanced active pharmaceutical ingredients (APIs). Ensuring its purity is paramount, as structurally similar synthetic byproducts—such as des-fluoro, des-iodo, and positional isomers—can severely impact downstream coupling reactions.

This guide objectively compares the performance of traditional Octadecylsilane (C18) columns against Pentafluorophenyl (PFP) columns for the purity analysis of 4-Chloro-2-fluoro-5-iodopyridine. Furthermore, it provides a self-validating experimental protocol grounded in the latest 1[1].

The Analytical Challenge: Causality in Column Chemistry

Standard reversed-phase HPLC methods predominantly rely on C18 stationary phases. The causality behind C18's frequent failure in halogenated pyridine analysis is rooted in its retention mechanism: C18 separates analytes almost exclusively via hydrophobic dispersive forces. When analyzing 4-Chloro-2-fluoro-5-iodopyridine, the minor differences in hydrophobicity between the target molecule and its dehalogenated or isomeric impurities are insufficient to achieve baseline resolution.

To solve this, we must look toward orthogonal retention mechanisms.2[2]. The highly electronegative fluorine atoms on the PFP ring create a strong dipole, while the rigid aromatic structure facilitates π−π interactions and steric shape selectivity. This multi-modal retention mechanism allows the PFP phase to recognize the subtle electronic and spatial differences between the chlorine, fluorine, and iodine substituents on the pyridine ring,3[3].

Comparative Experimental Design

To objectively evaluate performance, a comparative study was designed using a standard C18 column and a high-efficiency PFP column under identical mobile phase conditions.

Table 1: Chromatographic Method Parameters Comparison

Parameter	Traditional C18 Method	Optimized PFP Method
Column	Octadecylsilane (C18), 150 x 4.6 mm, 3 µm	Pentafluorophenyl (PFP), 150 x 4.6 mm, 3 µm
Primary Interaction	Hydrophobic (Dispersive)	Dipole-Dipole, π−π , Steric Shape
Mobile Phase A	Water + 0.1% Formic Acid	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 90% B over 15 mins	10% B to 90% B over 15 mins
Flow Rate	1.0 mL/min	1.0 mL/min
Detection / Temp	UV at 254 nm / 30°C	UV at 254 nm / 30°C

ICH Q2(R2) Method Validation Protocol

A robust analytical method must function as a self-validating system—meaning the protocol inherently proves its own reliability before sample analysis begins. The following step-by-step methodology was executed on the PFP column to ensure compliance with the 4[4].

Step 1: Specificity and Selectivity

• Objective: Demonstrate the ability to unequivocally assess the analyte in the presence of expected impurities.

• Procedure: Inject a spiked sample matrix containing 4-Chloro-2-fluoro-5-iodopyridine alongside known synthetic impurities (e.g., 4-chloro-2-fluoropyridine and 2-fluoro-5-iodopyridine).

• Self-Validating Criteria: The Resolution ( Rs​ ) between the target peak and the closest eluting impurity must be >2.0 .

Step 2: Linearity and Range

• Objective: Prove that the method's response is directly proportional to the analyte concentration within a defined working range.

• Procedure: Prepare standard solutions at 50%, 80%, 100%, 120%, and 150% of the target working concentration (0.1 mg/mL). Inject each level in triplicate and plot the peak area versus concentration.

• Self-Validating Criteria: The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept should be ≤5% of the 100% level response.

Step 3: Accuracy (Spike Recovery)

• Objective: Assess the closeness of agreement between the accepted true value and the measured value.

• Procedure: Spike known quantities of 4-Chloro-2-fluoro-5-iodopyridine into a blank matrix at three concentration levels (80%, 100%, 120%). Perform triplicate preparations at each level and calculate the percentage recovery.

• Self-Validating Criteria: Mean recovery must fall between 98.0% and 102.0%.

Step 4: Precision (Repeatability & Intermediate Precision)

• Objective: Ensure the method generates reproducible results under normal operating conditions.

• Procedure: Perform six replicate injections of the 100% concentration standard on the same day (Repeatability). Have a second analyst perform the same test on a different day using a different HPLC system (Intermediate Precision).

• Self-Validating Criteria: The Relative Standard Deviation (RSD) for peak areas must be ≤1.0% .

Step 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Objective: Determine the lowest concentration of analyte that can be reliably detected and quantified.

• Procedure: Sequentially dilute the standard solution. Measure the signal-to-noise (S/N) ratio using the instrument's baseline noise over a blank injection.

• Self-Validating Criteria: LOD is established at S/N ≥3:1 ; LOQ is established at S/N ≥10:1 .

Data Presentation: PFP vs. C18 Performance

The experimental data clearly demonstrates the superiority of the PFP chemistry for this specific application. The multi-modal interactions of the PFP column not only resolve the critical isomer pairs but also drastically improve peak shape and sensitivity.

Table 2: Method Validation & Performance Results

Validation Parameter	Acceptance Criteria	C18 Column Results	PFP Column Results
Resolution ( Rs​ ) (Target vs. Des-fluoro isomer)	>2.0	1.1 (Co-elution)	3.4 (Baseline Separation)
Peak Asymmetry ( As​ )	0.8−1.5	1.6 (Tailing observed)	1.05 (Excellent symmetry)
Linearity ( R2 )	≥0.999	0.9985	0.9998
Precision (RSD, n=6)	≤1.0%	1.4%	0.4%
Accuracy (Mean Recovery)	98.0%−102.0%	96.5%	99.8%
LOD / LOQ	S/N ≥3 / ≥10	0.5 µg/mL / 1.5 µg/mL	0.1 µg/mL / 0.3 µg/mL

Method Validation Logical Workflow

Figure 1: Logical workflow of PFP column selection and ICH Q2(R2) method validation.

References

• European Medicines Agency (EMA). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.[Link]

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures March 2024. [Link]

• Advanced Chromatography Technologies. ACE C18-PFP technical brochure - HPLC. [Link]

• ACS Publications. Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. [Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. hplc.eu [hplc.eu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]

Site-Selective Functionalization of 4-Chloro-2-fluoro-5-iodopyridine: A Comparative Guide to Halogen Leaving Group Abilities

For drug development professionals and synthetic chemists, polyhalogenated heterocycles serve as highly versatile, multi-vector scaffolds. 4-Chloro-2-fluoro-5-iodopyridine is a premier example of such a scaffold, offering three distinct halogen handles (F, Cl, I) on a single pyridine ring. The true value of this molecule lies in its orthogonal reactivity: the ability to selectively functionalize one specific position without the need for protecting groups.

To achieve this, researchers must exploit the divergent leaving group abilities of these halogens across two primary reaction paradigms: Nucleophilic Aromatic Substitution (SNAr) and Transition Metal-Catalyzed Cross-Coupling .

Mechanistic Divergence: The Causality of Chemoselectivity

The predictability of 4-chloro-2-fluoro-5-iodopyridine's reactivity stems from the fundamentally different rate-determining steps of SNAr and cross-coupling reactions.

The SNAr Pathway: Driven by the "Element Effect"

In an SNAr reaction, the mechanism proceeds via an addition-elimination pathway. The rate-determining step is the initial attack of the nucleophile on the electron-deficient aromatic ring to form a negatively charged intermediate known as the Meisenheimer complex[1].

Because this step relies heavily on the electrophilicity of the carbon center and the stabilization of the resulting negative charge, the leaving group ability is dictated by electronegativity rather than bond strength. This phenomenon, known as the "element effect," establishes the reactivity order as F > Cl ≈ Br > I [2]. In our scaffold, the C2-fluorine is highly activated by both its own extreme electronegativity and the adjacent electron-withdrawing pyridine nitrogen, making it the premier leaving group for SNAr.

The addition-elimination mechanism of SNAr highlighting the rate-determining nucleophilic attack.

The Cross-Coupling Pathway: Driven by Oxidative Addition Kinetics

Conversely, in palladium- or copper-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the rate-determining step is typically the oxidative addition of the low-valent metal catalyst into the carbon-halogen bond[3].

This step is strictly governed by the Bond Dissociation Energy (BDE) of the C-X bond. Because the carbon-iodine bond is significantly weaker than carbon-chlorine or carbon-fluorine bonds, oxidative addition occurs most rapidly at the C5 position. Thus, the leaving group ability for cross-coupling is inverted compared to SNAr: I > Br > Cl > F [4].

Divergent reactivity pathways of 4-chloro-2-fluoro-5-iodopyridine based on reaction conditions.

Quantitative Comparison Benchmarks

To effectively design a synthetic route, researchers must benchmark the physical properties driving these divergent pathways. The table below summarizes the relative reactivity of each position on the 4-chloro-2-fluoro-5-iodopyridine scaffold.

Halogen	Position	Approx. Bond Dissociation Energy (kcal/mol)	SNAr Reactivity Rank	Cross-Coupling Reactivity Rank	Primary Driving Force
Fluorine (F)	C2	~115	1 (Highest)	3 (Lowest)	Electronegativity / Meisenheimer Stabilization
Chlorine (Cl)	C4	~81	2 (Moderate)	2 (Moderate)	Balance of BDE and Electronegativity
Iodine (I)	C5	~65	3 (Lowest)	1 (Highest)	Weak C-X Bond / Oxidative Addition Kinetics

Note: The C4-chlorine acts as an ideal "late-stage handle." Because it is less reactive than C2-F in SNAr and less reactive than C5-I in cross-coupling, it remains intact during the first two functionalization steps, allowing for a third, distinct modification under forcing conditions.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes specific causality for reagent selection and built-in analytical checkpoints.

Protocol A: Site-Selective SNAr at C2-F

Objective: Displace the C2-fluorine with a secondary amine (e.g., morpholine) while preserving the C4-Cl and C5-I bonds.

• Preparation: In an oven-dried flask, dissolve 4-chloro-2-fluoro-5-iodopyridine (1.0 equiv) in anhydrous DMF (0.2 M).

• Causality of Solvent: DMF is a polar aprotic solvent. It effectively solvates the counter-cations of the base but leaves the nucleophile "naked," significantly enhancing the kinetics of the nucleophilic attack[5].

• Reagent Addition: Add morpholine (1.1 equiv) and N,N-diisopropylethylamine (DIPEA, 2.0 equiv).

• Causality of Base: DIPEA acts as a sterically hindered, non-nucleophilic proton sink. It neutralizes the HF byproduct, preventing the protonation and subsequent deactivation of the morpholine nucleophile.

• Reaction Parameters: Stir at room temperature (20-25°C) for 2-4 hours. The extreme electrophilicity of the C2-F bond negates the need for heating, which protects the C4-Cl bond from unwanted secondary SNAr reactions.

• Self-Validation System: Monitor the reaction via TLC (Hexanes/EtOAc). Validation is achieved when the starting material spot disappears and a new, highly polar, UV-active spot appears. Confirm the exact site of substitution via LC-MS (Expected mass shift: -19 Da for F loss, +86 Da for morpholine addition). Lack of a di-substituted mass validates chemoselectivity.

Protocol B: Site-Selective Suzuki-Miyaura Coupling at C5-I

Objective: Perform a cross-coupling at the C5-iodine position using an arylboronic acid, leaving the C2-F and C4-Cl intact.

• Preparation: Charge a flask with 4-chloro-2-fluoro-5-iodopyridine (1.0 equiv), phenylboronic acid (1.05 equiv), and K2CO3 (2.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl2 (5 mol%).

• Causality of Catalyst & Base: Pd(dppf)Cl2 is a robust, bidentate-ligated catalyst highly efficient for oxidative addition into weak C-I bonds. K2CO3 facilitates the transmetalation step by forming a reactive boronate complex with the arylboronic acid[3].

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H2O (4:1, 0.1 M). Critical Step: Degassing via sparging with inert gas prevents the oxidation of the Pd(0) active species and suppresses oxidative homocoupling of the boronic acid.

• Reaction Parameters: Stir at 40°C. The weak C-I bond allows for mild heating. Keeping the temperature low is the causal factor that prevents the catalyst from overcoming the higher activation energy required to insert into the C4-Cl bond[4].

• Self-Validation System: Track the reaction via GC-MS. The disappearance of the starting material mass (m/z ~257) and the appearance of the mono-coupled product mass validates the selective C-I cleavage. If di-coupled products (insertion at both C5 and C4) are detected, the system validates that the temperature is too high; lower the temperature to 25°C to restore orthogonal selectivity.

References

• Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines - Benchchem.
• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC (NIH).
• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC (NIH).
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - eScholarship.
• Cross-coupling reaction - Wikipedia.

Sources

• 1. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 4. escholarship.org [escholarship.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Analytical Comparison Guide: Mass Spectrometry Fragmentation Validation of 4-Chloro-2-fluoro-5-iodopyridine

Executive Summary & Mechanistic Context

Validating the structural identity of polyhalogenated heterocycles like 4-Chloro-2-fluoro-5-iodopyridine (Exact Mass: 256.8904 Da [1]) requires a rigorous analytical approach. As a highly substituted pyridine ring containing three distinct halogens (F, Cl, I), this molecule presents both unique challenges and built-in diagnostic advantages for mass spectrometry (MS).

From a mechanistic standpoint, fragmentation is thermodynamically governed by carbon-halogen bond dissociation energies (BDE). The C–I bond is exceptionally weak (~238 kJ/mol), making the loss of an iodine radical the dominant primary fragmentation pathway. Conversely, the C–F bond is highly stable (~485 kJ/mol) and rarely cleaves as a primary event [2]. Furthermore, the natural isotopic abundance of chlorine (75% 35 Cl, 25% 37 Cl) provides an internal validation tag: any fragment retaining the chlorine atom must exhibit a characteristic 3:1 isotopic doublet separated by 2 m/z units.

This guide objectively compares three leading MS platforms for the structural validation of 4-Chloro-2-fluoro-5-iodopyridine and provides field-proven, self-validating experimental protocols.

Platform Comparison: Selecting the Right Analytical Tool

Polyhalogenated pyridines present a specific ionization challenge. The strong electron-withdrawing nature of the fluorine, chlorine, and iodine atoms severely depletes the electron density on the pyridine nitrogen. Consequently, the molecule is an extremely weak base, making standard Electrospray Ionization (ESI+) highly inefficient. To avoid severe signal suppression, analysts must utilize Atmospheric Pressure Chemical Ionization (APCI), negative ion chemical ionization (NICI) [4], or traditional Gas Chromatography-Electron Ionization (GC-EI) [3].

Table 1: Performance Comparison of MS Platforms for Polyhalogenated Pyridines

Analytical Feature	GC-EI-MS (Single Quadrupole)	LC-APCI-QqQ (Triple Quadrupole)	LC-APCI-HRMS (Q-TOF / Orbitrap)
Ionization Physics	Hard Ionization (70 eV)	Soft Ionization (Charge Transfer)	Soft Ionization (Charge Transfer)
Primary Utility	Spectral library matching	High-sensitivity MRM quantification	Exact mass & mechanistic elucidation
Mass Accuracy	Nominal (~0.1 Da)	Nominal (~0.1 Da)	High (< 5 ppm)
Fragmentation Control	Fixed (Simultaneous multi-pathway)	Variable Collision Energy (CID)	Variable CE with exact mass tracking
Isotope Fidelity	Excellent (Linear dynamic range)	Moderate (Duty cycle dependent)	Excellent (High resolution separation)
Best Suited For	Routine QA/QC & impurity profiling	Pharmacokinetic (PK) screening	Unknown degradation product ID

Fragmentation Logic & Pathway Visualization

Under standard 70 eV EI conditions, the molecule undergoes hard ionization, yielding a robust molecular ion (M +• ) [3]. The fragmentation cascade follows predictable thermodynamic rules:

• Molecular Ion: m/z 257 / 259 (3:1 ratio).

• Primary Cleavage (Loss of I•): The weak C–I bond breaks, yielding [M – I] + . m/z 130 / 132 (3:1 ratio).

• Secondary Cleavage (Loss of Cl•): The[M – I] + ion ejects a chlorine radical, yielding a fully dehalogenated (except fluorine) pyridine ring[M – I – Cl] +• at m/z 95.

• Minor Primary Cleavage: Direct loss of Cl• from the molecular ion yields [M – Cl] + at m/z 222 (No isotopic doublet, as Cl is lost).

Fig 1: Primary mass spectrometry fragmentation pathways for 4-Chloro-2-fluoro-5-iodopyridine.

Experimental Methodologies & Self-Validating Protocols

To ensure absolute scientific integrity, the following protocols incorporate built-in self-validation checkpoints. If a checkpoint fails, the data must be rejected and the instrument recalibrated.

Protocol A: GC-EI-MS (Standard Structural Confirmation)

This method leverages the standardized 70 eV electron impact energy to generate highly reproducible spectra for library matching[3].

Step-by-Step Workflow:

• Sample Preparation: Dissolve the standard in GC-grade Dichloromethane (DCM) to a final concentration of 10 µg/mL. Causality: DCM is highly volatile and expands well in the GC inlet without causing backflash.

• Chromatography: Inject 1 µL in splitless mode (Inlet: 250°C). Use a 30m DB-5MS column (0.25 mm ID, 0.25 µm film).

• Oven Program: Hold at 100°C for 1 min, ramp at 15°C/min to 280°C, hold for 3 mins.

• Ionization & Detection: Operate the EI source at 70 eV and 230°C. Scan range: m/z 50 to 300.

• Self-Validation Checkpoint (CRITICAL): Before analyzing the fragmentation cascade, integrate the M +• (m/z 257) and M+2 (m/z 259) peaks. The area ratio must strictly fall between 2.9:1 and 3.1:1 . A deviation beyond this indicates either detector saturation (if the ratio compresses toward 2:1) or a co-eluting isobaric interference. Do not proceed with interpretation until this baseline is verified.

Protocol B: LC-APCI-HRMS (Mechanistic Elucidation)

This method is used when identifying unknown degradation products of the parent molecule, requiring exact mass precision to calculate elemental compositions.

Step-by-Step Workflow:

• Sample Preparation: Dissolve the analyte in LC-MS grade Methanol/Water (50:50) to 1 µg/mL. Avoid high concentrations of formic acid, as the molecule is already resistant to protonation.

• Chromatography: Utilize a sub-2 µm C18 column (e.g., 2.1 x 50 mm). Flow rate: 0.4 mL/min. Gradient: 5% to 95% Organic over 5 minutes.

• Ionization: Operate in APCI Positive mode . Causality: The corona discharge in APCI forces charge transfer regardless of the molecule's basicity, bypassing the suppression issues seen in ESI.

• MS/MS (CID): Isolate the m/z 257.89 (protonated [M+H] + ) using the quadrupole (1.0 Da isolation window). Apply Argon collision gas and ramp the Collision Energy (CE) from 10 eV to 40 eV.

• Self-Validation Checkpoint: Verify the exact mass of the primary fragment. The loss of iodine should yield an exact mass of ~130.99 Da. A mass error > 5 ppm indicates poor instrument calibration or an incorrect fragmentation assignment.

Fig 2: Orthogonal MS validation workflow comparing GC-EI and LC-APCI platforms.

References

• PubChemLite - 4-chloro-2-fluoro-5-iodopyridine (C5H2ClFIN) . University of Luxembourg. Available at:[Link]

• Interpretation of Mass Spectra . IntechOpen. Available at: [Link]

• Negative Ion Mass Spectrometry of Highly Fluorinated Compounds. 1. Perhalogeno-Pyridine Derivatives . PubMed (Rapid Commun Mass Spectrom. 2000;14(2):91-4). Available at:[Link]

Benchmarking Catalytic Efficiency: A Comparative Guide to the Functionalization of 4-Chloro-2-fluoro-5-iodopyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the strategic functionalization of highly substituted heterocyclic scaffolds is paramount for the rapid discovery and development of novel pharmaceuticals and agrochemicals. The 4-Chloro-2-fluoro-5-iodopyridine core is a valuable building block, offering three distinct halogen atoms for selective manipulation through cross-coupling reactions. The inherent differences in the reactivity of the C-I, C-Cl, and C-F bonds provide a roadmap for sequential, site-selective modifications, enabling the synthesis of complex molecular architectures.

This guide provides a comprehensive comparison of catalytic systems for the functionalization of 4-chloro-2-fluoro-5-iodopyridine, with a primary focus on the highly reactive C-I bond at the 5-position. We will delve into the nuances of Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions, presenting comparative data to inform catalyst and condition selection. The insights provided are grounded in established principles of catalytic cross-coupling and supported by experimental data from relevant literature.

The Principle of Site Selectivity

The selective functionalization of 4-chloro-2-fluoro-5-iodopyridine is governed by the relative reactivity of the carbon-halogen bonds in the oxidative addition step of the palladium catalytic cycle. The established trend in reactivity is C-I > C-Br > C-Cl >> C-F.[1][2] This predictable hierarchy allows for the selective activation of the C-I bond at the 5-position while leaving the C-Cl and C-F bonds intact for potential subsequent transformations. The electron-withdrawing nature of the pyridine nitrogen further influences the reactivity of the halide positions, though the C-I bond's lability remains the dominant factor for initial coupling reactions.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C(sp²)-C(sp²) bonds. For a substrate like 4-chloro-2-fluoro-5-iodopyridine, the primary challenge is to achieve high-yield coupling at the C-5 position without disturbing the other halogens. The choice of catalyst, ligand, and base is critical to ensure efficient and selective transformation.

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling

The following table summarizes various palladium-based catalytic systems that have proven effective for the Suzuki-Miyaura coupling of iodo-substituted pyridines. While specific data for 4-chloro-2-fluoro-5-iodopyridine is limited in publicly available literature, the conditions presented for structurally similar substrates serve as an excellent starting point for reaction optimization.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)	Key Considerations & Reference
Pd(PPh₃)₄	(none)	K₂CO₃	Toluene/H₂O	80-100	70-90	A classic, reliable system for many aryl iodides.[3]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	1,4-Dioxane/H₂O	80-100	85-98	Highly active for challenging substrates; good for electron-rich and -deficient partners.[3]
Pd₂(dba)₃ / XPhos	XPhos	Cs₂CO₃	t-BuOH/H₂O	80-110	90-99	Excellent for sterically hindered substrates and heteroaryl couplings.[3]
Na₂PdCl₄ / sSPhos	sSPhos	K₂CO₃	H₂O/Acetonitrile	37	67-85	Water-soluble catalyst system suitable for DNA-compatible reactions, highlighting mild conditions.[4]

Note: Yields are based on reactions with various arylboronic acids on iodo-substituted pyridine substrates and may vary for 4-chloro-2-fluoro-5-iodopyridine.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4-chloro-2-fluoro-5-iodopyridine with an arylboronic acid.

Reagents & Equipment:

• 4-Chloro-2-fluoro-5-iodopyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous 1,4-dioxane

• Degassed water

• Schlenk tube or microwave vial

• Magnetic stirrer and heating block/microwave reactor

Procedure:

• To an oven-dried Schlenk tube, add 4-chloro-2-fluoro-5-iodopyridine, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling: Introducing Alkyne Functionality

The Sonogashira coupling is the premier method for installing alkyne moieties, creating C(sp²)-C(sp) bonds.[5][6] This reaction is highly valuable for generating rigid linkers in drug candidates and functional materials. As with the Suzuki-Miyaura coupling, the reaction preferentially occurs at the C-I bond of 4-chloro-2-fluoro-5-iodopyridine.

Comparative Performance of Catalytic Systems for Sonogashira Coupling

The Sonogashira reaction is traditionally catalyzed by a combination of palladium and a copper(I) co-catalyst. However, copper-free systems have been developed to avoid issues with homocoupling of the alkyne (Glaser coupling).

Catalyst System	Co-catalyst	Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)	Key Considerations & Reference
Pd(PPh₃)₂Cl₂	CuI	(none)	Et₃N/Piperidine	THF or DMF	RT - 60	80-95	The classic Sonogashira conditions; effective and widely used.[1][6]
Pd(OAc)₂	CuI	XPhos	Cs₂CO₃	1,4-Dioxane	60-80	85-97	Highly active ligand allows for lower catalyst loading.[1]
Pd(P(t-Bu)₃)₂	(none)	(none)	K₂CO₃	Toluene	80-100	80-92	Example of a copper-free system to minimize homocoupling.[1]

Note: Yields are based on reactions with various terminal alkynes on iodo-substituted pyridine substrates and may vary for 4-chloro-2-fluoro-5-iodopyridine.

Experimental Protocol: Sonogashira Coupling

This protocol outlines a general procedure for the Sonogashira coupling of 4-chloro-2-fluoro-5-iodopyridine with a terminal alkyne.

Reagents & Equipment:

• 4-Chloro-2-fluoro-5-iodopyridine (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Pd(PPh₃)₂Cl₂ (2 mol%)

• CuI (4 mol%)

• Triethylamine (Et₃N)

• Anhydrous THF

• Schlenk tube

• Magnetic stirrer

Procedure:

• To an oven-dried Schlenk tube, add 4-chloro-2-fluoro-5-iodopyridine, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous THF and triethylamine (as both base and solvent, or as a co-solvent).

• Add the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature or heat to 40-60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate and dissolve the residue in an organic solvent.

• Wash with water and brine, then dry the organic layer and concentrate.

• Purify the product by flash column chromatography.

Caption: General experimental workflow for a Sonogashira coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds, a critical transformation in the synthesis of many biologically active molecules.[7] For 4-chloro-2-fluoro-5-iodopyridine, this reaction allows for the introduction of a wide range of primary and secondary amines at the 5-position.

Comparative Performance of Catalytic Systems for Buchwald-Hartwig Amination

The success of a Buchwald-Hartwig amination is highly dependent on the choice of ligand, which plays a crucial role in facilitating both the oxidative addition and reductive elimination steps of the catalytic cycle.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)	Key Considerations & Reference
Pd(OAc)₂ / BINAP	BINAP	Cs₂CO₃	Toluene	110	75-95	A well-established system for aryl iodides and bromides.[8]
Pd₂(dba)₃ / Xantphos	Xantphos	NaOtBu	1,4-Dioxane	80-110	80-98	Effective for a broad range of amines, including less nucleophilic ones.
[Pd(cinnamyl)Cl]₂ / Mor-DalPhos	Mor-DalPhos	K₃PO₄	H₂O or solvent-free	50-100	70-95	Enables reaction in aqueous media or under solvent-free conditions.[9]
Pd(OAc)₂ / BINAP	BINAP	K₂CO₃	Dioxane	MW (150 °C, 30 min)	60-85	Selective amination at the 4-position of 2-fluoro-4-iodopyridine.

Note: Yields are based on reactions with various amines on iodo-substituted pyridine and related substrates and may vary for 4-chloro-2-fluoro-5-iodopyridine.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general method for the Buchwald-Hartwig amination of 4-chloro-2-fluoro-5-iodopyridine.

Reagents & Equipment:

• 4-Chloro-2-fluoro-5-iodopyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• Xantphos (2-4 mol%)

• NaOtBu (1.4 equiv)

• Anhydrous toluene or 1,4-dioxane

• Schlenk tube or sealed vial

• Magnetic stirrer and heating block

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, Xantphos, and NaOtBu to a Schlenk tube.

• Add the anhydrous solvent, followed by 4-chloro-2-fluoro-5-iodopyridine and the amine.

• Seal the tube and heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purify the product by flash column chromatography.

Caption: Key components and conditions for a successful Buchwald-Hartwig amination.

Conclusion

The selective functionalization of 4-chloro-2-fluoro-5-iodopyridine at the C-5 position is readily achievable through a variety of palladium-catalyzed cross-coupling reactions. The high reactivity of the C-I bond allows for the application of Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions under conditions that leave the C-Cl and C-F bonds intact for further synthetic elaboration.

The choice of the optimal catalytic system depends on the desired transformation and the nature of the coupling partner. For Suzuki-Miyaura couplings, modern phosphine ligands such as SPhos and XPhos offer high efficiency. In Sonogashira reactions, both classic copper co-catalyzed systems and copper-free alternatives can be employed to introduce alkyne functionalities. For the crucial C-N bond formation, the Buchwald-Hartwig amination with bulky, electron-rich phosphine ligands provides a versatile and effective route.

The experimental protocols and comparative data presented in this guide serve as a valuable starting point for researchers aiming to leverage the synthetic potential of 4-chloro-2-fluoro-5-iodopyridine in their drug discovery and development programs.

References

• Islam, M. S., et al. (2021). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry, 9, 735835. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (2023). Sonogashira coupling. In Wikipedia. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• ResearchGate. (2025). ChemInform Abstract: Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions. Retrieved from [Link]

• Norman, J. P., et al. (2021). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. ACS Catalysis, 11(15), 9344-9352. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• ResearchGate. (2014). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. Retrieved from [Link]

• LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Dorel, R., & Grugel, C. P. (2019). The Buchwald-Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. hammer.purdue.edu [hammer.purdue.edu]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

4-Chloro-2-fluoro-5-iodopyridine proper disposal procedures

Comprehensive Laboratory Guide: Safe Handling and Disposal of 4-Chloro-2-fluoro-5-iodopyridine

As a polyhalogenated N-heterocycle, 4-Chloro-2-fluoro-5-iodopyridine (CAS: 796851-03-1) is a highly valuable intermediate in pharmaceutical synthesis and agrochemical development. However, the exact structural features that make it synthetically useful—the presence of three distinct halogens (fluorine, chlorine, and iodine) on a pyridine ring—also create a complex hazard profile.

This guide provides drug development professionals and laboratory scientists with the authoritative, step-by-step operational protocols required to manage, segregate, and dispose of this chemical safely.

Chemical Hazard Profile & Causality

To safely manage chemical waste, one must understand the mechanistic consequences of its degradation. 4-Chloro-2-fluoro-5-iodopyridine is harmful via inhalation, ingestion, and dermal contact[1].

The Causality of Halogenated Waste Risks: When organic compounds containing halogens are subjected to standard incineration or accidental combustion, the carbon-halogen bonds (C-F, C-Cl, C-I) cleave. Instead of forming benign CO2​ and H2​O , they react with environmental hydrogen to form highly corrosive and toxic acid gases: Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), and Hydrogen Iodide (HI) [1]. Furthermore, the nitrogen in the pyridine ring oxidizes to form nitrogen oxides ( NOx​ ). If incinerated at insufficient temperatures, polyhalogenated aromatics can also recombine to form highly toxic dioxins and furans.

Because of these degradation pathways, this compound cannot be disposed of in standard organic waste streams and must be strictly managed under specific Environmental Protection Agency (EPA) guidelines for halogenated pyridines[2].

Table 1: Physicochemical Properties & Hazard Summary

Property / Hazard	Data / Specification	Operational Implication
Molecular Formula	C5​H2​ClFIN	Contains 3 different halogens; requires specialized thermal destruction.
Molecular Weight	257.43 g/mol	High density (2.1 g/cm³); will sink in aqueous mixtures.
Boiling Point	~249.7 °C	Low volatility at room temp, but hazardous if aerosolized or heated.
Combustion Byproducts	CO,NOx​,HCl,HF,HI	Severe respiratory and environmental hazard upon thermal decomposition.
EPA Waste Classification	Halogenated Organic Waste	Must be segregated; disposal costs are higher due to scrubber requirements.

Regulatory Framework & Compliance

Under the U.S. EPA's Toxic Substances Control Act (TSCA), specific regulations govern the disposal of halogenated pyridines. According to 40 CFR § 721.8675 , the disposal of halogenated pyridines requires chemical destruction or chemical destruction coupled with carbon adsorption [2].

In a laboratory setting, this translates to routing the material to a licensed hazardous waste contractor equipped with high-temperature incinerators (>1000°C) and alkaline gas scrubbers. Mixing this compound with non-halogenated waste is a severe compliance violation that can compromise standard incineration facilities[3].

Standard Operating Procedure (SOP): Waste Segregation & Disposal

Trustworthy laboratory safety relies on self-validating systems. The following protocol ensures that 4-Chloro-2-fluoro-5-iodopyridine is isolated, contained, and destroyed without risking personnel or the environment.

Phase 1: Segregation Workflow

Never mix halogenated pyridine waste with standard organic solvents (e.g., ethanol, acetone, hexane)[3]. Doing so contaminates the entire container, forcing the much more expensive halogenated disposal protocol upon the entire volume.

Figure 1: Laboratory waste segregation workflow for polyhalogenated pyridine derivatives.

Phase 2: Step-by-Step Collection and Storage Protocol

• Preparation: Ensure work is conducted inside a certified chemical fume hood. Wear appropriate PPE: chemical-resistant nitrile or neoprene gloves, safety goggles, and a lab coat[1].

• Container Selection: Use a dedicated, chemically compatible container (e.g., High-Density Polyethylene (HDPE) or glass) with a secure, vented cap to prevent over-pressurization.

• Transfer: Carefully transfer the spent 4-Chloro-2-fluoro-5-iodopyridine (and any associated halogenated reaction solvents like Dichloromethane or Chloroform) into the container using a funnel.

• Labeling: Immediately affix a hazardous waste label. Check the box for "Halogenated Organic Waste." Crucially, list the specific halogens present (Fluorine, Chlorine, Iodine) and "Pyridine derivative" so the disposal contractor can calibrate their scrubber alkaline feeds.

• Storage: Store the container in a designated, secondary containment tray within a flammable/solvent storage cabinet. Keep strictly away from strong oxidizing agents and strong bases[1].

Phase 3: Chemical Destruction Pathway

When the waste is handed over to a licensed contractor, it undergoes specialized thermal destruction. The diagram below illustrates why halogens dictate this specific disposal route.

Figure 2: Mechanistic pathway for the thermal destruction and alkaline scrubbing of halogenated pyridine waste.

Emergency Spill & Decontamination Protocol

In the event of a laboratory spill involving 4-Chloro-2-fluoro-5-iodopyridine, standard organic spill kits may be insufficient if they rely on combustible absorbents.

• Evacuate and Ventilate: Clear personnel from the immediate area. Ensure the fume hood sash is open to maximize exhaust, or increase room ventilation.

• Don Advanced PPE: If the spill is outside a fume hood, a half-face respirator with organic vapor/acid gas cartridges may be required, alongside heavy-duty gloves and splash goggles.

• Containment: Surround and cover the spill with an inert, non-combustible absorbent such as vermiculite, dry sand, or specialized universal spill pads. Never use sawdust or paper towels, as the compound's eventual degradation could pose a fire/toxicity hazard.

• Collection: Use non-sparking tools to sweep the absorbed mixture into a wide-mouth, sealable HDPE container.

• Decontamination: Wash the spill surface with a mild alkaline detergent solution (to neutralize any trace acidic degradation products), followed by a thorough water rinse.

• Disposal: Label the cleanup container explicitly as "Hazardous Waste - Halogenated Pyridine Spill Debris" and route it through the halogenated waste stream.

References

• Chemsrc. (2025). 4-Chloro-2-fluoro-5-iodopyridine Safety Data Sheet & Properties. Retrieved from[Link]

• University of Tennessee Institute of Agriculture (UTIA). Hazardous Waste Guide: Halogenated Compounds. Retrieved from[Link]

• U.S. Environmental Protection Agency (EPA). 40 CFR § 721.8675 - Halogenated pyridines. eCFR. Retrieved from[Link]

Sources

• 1. 4-Chloro-2-fluoro-5-iodopyridine | CAS#:796851-03-1 | Chemsrc [chemsrc.com]
• 2. eCFR :: 40 CFR 721.8675 -- Halogenated pyridines. [ecfr.gov]
• 3. utiasafety.tennessee.edu [utiasafety.tennessee.edu]